Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate

• CAS: 1477495-11-6

Core Science & Biosynthesis

A Guide to the Synthesis of Chlorinated Organophosphate Esters: A Proposed Pathway for Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate

Disclaimer: The specific molecule "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" is a complex, asymmetric organophosphate ester for which a standardized, publicly documented synthesis pathway has not been identified in the course of this review. The following guide, therefore, presents a scientifically grounded, proposed synthetic route based on established principles of organophosphate chemistry and validated methodologies for structurally related compounds. This document is intended for an audience of trained chemical researchers and professionals. All proposed experimental work should be conducted with rigorous safety protocols in a suitable laboratory setting.

Introduction and Structural Elucidation

Organophosphate esters are a broad class of compounds with diverse applications, including as flame retardants, plasticizers, and pesticides. Their synthesis typically involves the reaction of phosphorus oxychloride (POCl₃) with alcohols or epoxides. The target molecule, Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate, presents a unique synthetic challenge due to its asymmetry, incorporating both chlorinated and hydroxylated propyl chains on a central phosphate core.

A logical interpretation of the nomenclature suggests the following structure:

Caption: Proposed structure of the target molecule.

The core challenge lies in achieving the selective and sequential addition of three different functionalized propyl groups to the phosphate center. A plausible strategy involves a two-stage process: first, the synthesis of a dichlorinated intermediate, followed by a controlled reaction to add the final hydroxy-propyl group.

Proposed Two-Stage Synthetic Pathway

This proposed pathway leverages the well-documented reaction of phosphorus oxychloride with propylene oxide, which forms the basis for the industrial production of related compounds like Tris(1-chloro-2-propyl) phosphate (TCPP).

Caption: Proposed two-stage synthesis pathway.

Stage 1: Synthesis of Bis(1-chloro-2-propyl) phosphorochloridate

The foundational step is the reaction of phosphorus oxychloride with propylene oxide. This is an electrophilic addition reaction where the Lewis acid catalyst activates the epoxide ring, making it susceptible to nucleophilic attack by the oxygen on POCl₃. To favor the formation of the dichlorinated intermediate, stoichiometry is critical.

Mechanism Insight: The reaction of POCl₃ with propylene oxide proceeds via the opening of the epoxide ring. The regioselectivity of this opening is key; the nucleophile (from the phosphate) typically attacks the less sterically hindered carbon of the epoxide, leading to the formation of the secondary phosphate ester with a primary chloride. This results in the "1-chloro-2-propyl" isomer being the major product.

Experimental Protocol (Adapted from TCPP Synthesis):

• Reactor Setup: A 500 mL jacketed glass reactor equipped with a mechanical stirrer, reflux condenser, dropping funnel, and nitrogen inlet is charged with phosphorus oxychloride (1.0 mol).

• Catalyst Addition: A Lewis acid catalyst, such as aluminum chloride (AlCl₃) or titanium tetrachloride (TiCl₄) (0.01-0.05 mol), is added to the reactor under a nitrogen atmosphere.

• Controlled Addition of Propylene Oxide: The reactor is cooled to 0-5 °C. Propylene oxide (2.0 mol) is added dropwise from the funnel over a period of 2-3 hours, maintaining the reaction temperature below 10 °C to control the exothermic reaction and minimize side product formation.

• Reaction Maturation: After the addition is complete, the mixture is slowly warmed to room temperature and stirred for an additional 4-6 hours to ensure complete conversion to the dichlorinated intermediate, Bis(1-chloro-2-propyl) phosphorochloridate.

• Monitoring: The reaction progress can be monitored by ³¹P NMR spectroscopy, observing the shift from the POCl₃ signal to a new signal corresponding to the dichlorophosphate intermediate.

Stage 2: Addition of the 1-Hydroxy-2-propyl Group

The second stage involves the reaction of the phosphorochloridate intermediate with a suitable propanediol to introduce the hydroxylated chain. The use of 1,2-propanediol is proposed here. A non-nucleophilic base, such as pyridine, is required to scavenge the HCl generated during the reaction, driving it to completion.

Experimental Protocol (Proposed):

• Reagent Preparation: In a separate flask, a solution of 1,2-propanediol (1.0 mol) and pyridine (1.1 mol) in an anhydrous solvent (e.g., dichloromethane or toluene) is prepared under a nitrogen atmosphere.

• Controlled Addition: The solution of the diol and base is added dropwise to the cooled (0-5 °C) solution of Bis(1-chloro-2-propyl) phosphorochloridate from Stage 1.

• Reaction and Work-up: The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The mixture is then washed sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product would likely require purification by column chromatography on silica gel to isolate the target compound from unreacted starting materials and side products.

Data and Stoichiometry

The following table summarizes the proposed stoichiometry for the synthesis.

Stage	Reagent	Molar Ratio	Key Parameters
Stage 1	Phosphorus Oxychloride (POCl₃)	1.0	Temp: 0-10 °C
Propylene Oxide	2.0	Catalyst: Lewis Acid (e.g., AlCl₃)
Duration: 6-9 hours
Stage 2	Phosphorochloridate Intermediate	1.0	Temp: 0-25 °C
1,2-Propanediol	1.0	Base: Pyridine
Duration: 12-24 hours

Analytical Characterization

Confirmation of the final product structure would require a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ³¹P NMR spectroscopy would be essential to confirm the connectivity of the atoms and the successful formation of the phosphate ester bonds. The ³¹P NMR spectrum should show a single, distinct peak for the final product.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular weight and elemental composition of the synthesized compound.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR would be used to identify key functional groups, such as the P=O stretch, C-O bonds, and the O-H stretch from the hydroxyl group.

Conclusion and Future Outlook

The synthesis of "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" is a non-trivial task that requires careful control over stoichiometry and reaction conditions to manage the sequential addition of different functional groups to a central phosphorus atom. The proposed two-stage pathway, leveraging the well-established chemistry of POCl₃ and propylene oxide, provides a logical and experimentally viable starting point for researchers. The successful synthesis and characterization of this molecule could offer new insights into the structure-activity relationships of asymmetric organophosphate esters, potentially leading to the development of novel materials with tailored properties.

References

At present, no direct literature for the synthesis of "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" is available. The protocols and mechanisms described are based on established principles of organophosphate chemistry and literature for analogous compounds. For further reading on the synthesis of related chlorinated organophosphates, the following resources are recommended:

• Synthesis and characterization of tris(1-chloro-2-propyl) phosphate (TCPP)
• Organophosphorus Chemistry Reviews: Journals such as Chemical Reviews and Accounts of Chemical Research periodically publish comprehensive reviews on the synthesis and reactions of organophosphorus compounds. A search within these journals would provide a strong theoretical background.

The Chemical and Toxicological Profile of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)

Executive Summary

As the global phase-out of brominated flame retardants accelerates, the industrial reliance on organophosphate flame retardants (OPFRs) like Tris(1-chloro-2-propyl) phosphate (TCPP) has surged. Consequently, understanding the exposome and metabolic fate of these compounds is critical. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) has emerged as the definitive, highly stable Phase I hydroxylated metabolite of TCPP[1]. With detection frequencies exceeding 98% in human urine samples across global biomonitoring studies, BCIPHIPP is no longer just an analytical target; it is a primary biomarker for assessing environmental exposure and its downstream toxicological implications, particularly regarding lipid metabolism disruption[1][2].

This technical guide deconstructs the physicochemical properties, metabolic pathways, self-validating analytical workflows, and toxicological impacts of BCIPHIPP to provide researchers with a comprehensive, authoritative framework.

Chemical Identity and Physicochemical Architecture

BCIPHIPP is an amphiphilic organophosphate ester. Its molecular architecture features two hydrophobic, chlorinated propyl chains and one hydrophilic, hydroxylated propyl chain attached to a central phosphate core. This hybrid structure dictates its behavior in both biological matrices (facilitating systemic circulation and renal excretion) and chromatographic systems (requiring specific mixed-mode or reverse-phase retention strategies).

Table 1: Physicochemical and Structural Properties of BCIPHIPP

Property	Value / Description
IUPAC Name	bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate
CAS Registry Number	1477495-11-6
Molecular Formula	C9H19Cl2O5P
Molecular Weight	309.12 g/mol
Monoisotopic Mass	308.0347 Da
Primary Precursor Ion [M+H]⁺	m/z 309.042
Biomonitoring Matrix	Human Urine (Primary), Plasma

Toxicokinetics: Hepatic Metabolism of TCPP

The literature contains robust in vitro and in vivo data demonstrating that TCPP undergoes rapid Phase I metabolism in the liver. Mediated primarily by the Cytochrome P450 (CYP450) enzyme system, the parent OPFR is subjected to oxidative hydroxylation of the propyl side chain, yielding BCIPHIPP[1][3].

A secondary, parallel pathway involves the de-esterification of TCPP to form Bis(1-chloro-2-propyl) phosphate (BCPP). However, BCIPHIPP is consistently detected at higher concentrations and frequencies in human populations, reflecting its superior stability and persistence in biological systems[1][4]. No significant Phase II metabolites (such as direct glucuronidation of the parent compound) have been detected for TCPP itself, though the hydroxyl group on BCIPHIPP makes it a prime candidate for subsequent Phase II conjugation prior to renal clearance[3].

Hepatic Phase I metabolism of TCPP yielding the primary biomarker BCIPHIPP and secondary BCPP.

Analytical Methodology: Self-Validating Biomonitoring Workflow

To accurately quantify BCIPHIPP in complex biological matrices like urine, researchers must employ a workflow that actively mitigates matrix effects, prevents isobaric interference, and ensures high recovery. The following protocol utilizes Isotope Dilution LC-MS/MS , designed as a self-validating system where every step contains an internal mechanism to prove its own efficacy.

Step-by-Step Protocol

Step 1: Matrix Aliquoting & Isotope Dilution

• Action: Aliquot 1.0 mL of human urine into a clean glass centrifuge tube. Immediately spike with 10 µL of an isotopically labeled internal standard (e.g., d12-BCIPHIPP or a highly structurally similar surrogate).

• Causality & Validation: The internal standard acts as an internal calibrator. Because it shares the exact physicochemical properties of the native analyte, it undergoes the exact same extraction losses and MS ion suppression. This self-corrects the final quantification, validating the recovery of every individual sample.

Step 2: Enzymatic Deconjugation

• Action: Add 500 µL of 0.1 M ammonium acetate buffer (pH 5.0) and 10 µL of β-glucuronidase/arylsulfatase enzyme. Incubate at 37°C for 12 hours. Include a parallel positive control spiked with a known glucuronide.

• Causality & Validation: BCIPHIPP is frequently excreted as a Phase II glucuronide conjugate due to its hydroxyl group. Cleaving this bond ensures the measurement of the total BCIPHIPP burden rather than just the free fraction, preventing false negatives. The positive control validates that the enzyme was active and the incubation environment was optimal.

Step 3: Solid Phase Extraction (SPE)

• Action: Condition Oasis HLB (Hydrophilic-Lipophilic Balance) cartridges with 3 mL methanol followed by 3 mL LC-MS grade water. Load the hydrolyzed urine. Wash with 3 mL of 5% methanol in water. Elute with 3 mL of 100% methanol.

• Causality & Validation: The polymeric HLB sorbent captures the amphiphilic BCIPHIPP molecule. The 5% methanol wash is a critical threshold—it is strong enough to elute highly polar urinary salts and urea (which cause severe MS ion suppression) but weak enough to retain the chlorinated propyl chains of BCIPHIPP.

Step 4: UHPLC-MS/MS Quantification

• Action: Evaporate the eluate under gentle nitrogen and reconstitute in 100 µL of the initial mobile phase. Inject 5 µL onto a C18 UHPLC column. Detect using Electrospray Ionization (ESI) in Multiple Reaction Monitoring (MRM) mode (e.g., tracking the m/z 309.0 → 161.7 transition).

• Causality & Validation: The reverse-phase C18 column resolves BCIPHIPP from other OPFR isomers. MRM provides self-validating specificity by requiring both the exact parent mass and a specific structural fragment to register a signal, virtually eliminating background noise and isobaric interference.

Step-by-step biomonitoring workflow for quantifying BCIPHIPP in human urine via LC-MS/MS.

Toxicological Implications: Lipid Metabolism Disruption

The toxicological assessment of polyhalogenated OPFRs has shifted from acute toxicity to chronic metabolic disruption. Recent epidemiological data from the National Health and Nutrition Examination Survey (NHANES) has established a critical link between OPFR exposure and dyslipidemia[2].

Quantitative Epidemiological Findings:

• High Detection Frequency: BCIPHIPP is found in >98% of sampled populations, with median urinary concentrations often exceeding 720 pg/mL[1][2].

• Dyslipidemia Correlation: Elevated urinary biomarkers of OPFRs, including BCPP and BCIPHIPP, show a statistically significant negative association with High-Density Lipoprotein Cholesterol (HDL-C) and Total Cholesterol (TC)[2].

Mechanistic Causality: While the exact molecular target of BCIPHIPP is still under active investigation, structural analogs and parent OPFRs have been shown to inhibit specific hepatic carboxylesterases (CEs). This inhibition alters hepatic lipid metabolism, potentially interfering with cholesterol utilization and liver lipid transfer, ultimately manifesting as systemic dyslipidemia[2][4].

Proposed mechanistic pathway of OPFR-induced lipid metabolism disruption and dyslipidemia.

Conclusion

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) is a vital molecule at the intersection of analytical chemistry, environmental science, and toxicology. As the primary, stable metabolite of TCPP, its accurate quantification via self-validating LC-MS/MS workflows is essential for modern exposome research. Furthermore, its emerging correlation with lipid metabolism disruption highlights the urgent need for continued toxicological profiling of replacement flame retardants in drug development and public health sectors.

Sources

• 1. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | 1477495-11-6 | Benchchem [benchchem.com]
• 2. Frontiers | Association between organophosphate flame retardant exposure and lipid metabolism: data from the 2013–2014 National Health and Nutrition Examination Survey [frontiersin.org]
• 3. Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cpsc.gov [cpsc.gov]

The Pharmacokinetics and Analytical Quantification of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)

An In-Depth Technical Guide for Toxicologists and Analytical Scientists

Executive Summary

The phase-out of polybrominated diphenyl ethers (PBDEs) has led to the ubiquitous adoption of organophosphate flame retardants (OPFRs), notably Tris(1-chloro-2-propyl) phosphate (TCIPP) . As systemic exposure to TCIPP increases via dust ingestion, inhalation, and dermal contact, assessing internal human dosimetry has become critical.

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) (PubChem CID: 132967160) is the definitive hydroxylated Phase I metabolite of TCIPP[1]. Because the parent compound is rapidly metabolized, BCIPHIPP serves as the gold-standard urinary biomarker for quantifying human exposure[2]. This whitepaper details the metabolic mechanism of action, toxicological relevance, and a self-validating LC-MS/MS protocol for the robust quantification of BCIPHIPP in biological matrices.

Metabolic Mechanism of Action & Pharmacokinetics

While TCIPP exhibits its commercial mechanism of action by releasing phosphoric acid upon heating to form a heat-resistant char layer[2], its biological mechanism of action centers on hepatic biotransformation and endocrine disruption.

Upon systemic absorption, TCIPP undergoes rapid Phase I metabolism in the human liver. The primary metabolic mechanism is driven by Cytochrome P450 (CYP450) enzymes, which catalyze the oxidative hydroxylation of the propyl side chain to form BCIPHIPP[2]. A secondary, parallel pathway involves ester cleavage (hydrolysis) to form Bis(1-chloro-2-propyl) phosphate (BCIPP)[3].

In vitro kinetic studies utilizing human liver microsomes (HLM) demonstrate that the formation of BCIPHIPP follows classical Michaelis-Menten kinetics. The high binding affinity ( Km​=80.2±4.4μM ) and significant maximum velocity ( Vmax​=154±4 pmol/min/mg protein ) underscore why BCIPHIPP is so efficiently produced and subsequently excreted in urine[3].

Caption: Hepatic Phase I biotransformation mechanism of TCIPP into BCIPHIPP and BCIPP.

Toxicological Relevance & Population Dynamics

The quantification of BCIPHIPP is not merely an analytical exercise; it is a critical tool for epidemiological risk assessment. TCIPP exposure has been linked to potential neurodevelopmental toxicity and endocrine disruption.

By measuring BCIPHIPP, researchers have identified alarming exposure trends in vulnerable populations:

• Infant Exposure: Studies show that BCIPHIPP concentrations are significantly higher in 6-week-old infants compared to 12-month-olds, isolating breast milk as a primary, highly efficient exposure vector during critical developmental windows[4].

• High Detection Frequencies: In pediatric cohorts (e.g., the TESIE study), BCIPHIPP is detected in >94% to 98% of tested urine samples, proving its superiority as a biomarker over the inconsistently detected BCIPP[2],[5].

• Adult vs. Pediatric Pathways: Distinct concentration profiles between adults and children highlight differences in exposure pathways, with children receiving higher doses via hand-to-mouth dust ingestion[6].

Quantitative Pharmacokinetic & Exposure Data Summary

Parameter / Metric	Value	Matrix / Model	Source
Vmax​ (Formation)	154±4 pmol/min/mg protein	Human Liver Microsomes	3[3]
Km​ (Affinity)	80.2±4.4μM	Human Liver Microsomes	3[3]
Detection Frequency	>94% to >98%	Human Urine (Children)	2[2], 5[5]
Infant Exposure Profile	Significantly elevated at 6 weeks	Spot Urine / Breast Milk	4[4]

Analytical Methodology: Self-Validating LC-MS/MS Protocol

To ensure data integrity and trustworthiness, the quantification of BCIPHIPP must employ a rigorously validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow. The protocol below is designed as a self-validating system, ensuring that matrix effects and analytical drift are continuously monitored and corrected.

Step-by-Step Workflow

1. Sample Preparation & Internal Standardization

• Action: Aliquot 1.0 mL of human urine. Spike with 10 µL of isotopically labeled internal standard, D6-BCIPHIPP (100 µg/mL in acetonitrile)[7].

• Causality: Urine is a highly variable matrix. The deuterated internal standard co-elutes exactly with endogenous BCIPHIPP, perfectly mirroring and correcting for any matrix-induced ion suppression in the MS source.

2. Enzymatic Deconjugation

• Action: Add 1.0 M ammonium acetate buffer (pH 5.0) and β -glucuronidase/arylsulfatase. Incubate at 37°C for 12 hours.

• Causality: While BCIPHIPP is primarily excreted in its free form, a fraction may be glucuronidated. Deconjugation ensures the measurement of total BCIPHIPP, preventing underestimation of exposure.

3. Solid Phase Extraction (SPE)

• Action: Load the sample onto an Oasis WAX (Weak Anion Exchange) SPE cartridge pre-conditioned with methanol and water. Wash with 2% formic acid in water, then elute with 5% ammonium hydroxide in methanol.

• Causality: BCIPHIPP contains an acidic phosphate group. The WAX stationary phase selectively retains the negatively charged analyte while neutral and basic urinary interferences are washed to waste, drastically improving the signal-to-noise ratio.

4. Chromatographic Separation (UPLC)

• Action: Inject 5 µL onto a C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient elution of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile).

• Causality: The C18 column provides high-resolution separation of BCIPHIPP from other OPFR metabolites (like BCIPP and BDCIPP), preventing isobaric interference.

5. Detection & Self-Validation (MS/MS)

• Action: Analyze via Electrospray Ionization in negative mode (ESI-). Monitor specific Multiple Reaction Monitoring (MRM) transitions for BCIPHIPP (e.g., m/z 307 → specific product ions).

• System Suitability (Self-Validation): A calibration curve ( R2>0.99 ) must be run before and after the batch. Matrix spike recoveries must fall within 80-120%. A procedural blank must be analyzed every 10 samples to rule out column carryover.

Caption: Step-by-step LC-MS/MS analytical workflow for quantifying urinary BCIPHIPP.

References

• Benchchem. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | 1477495-11-6." Benchchem Product Catalog.
• Hoffman, K., et al. "Young infants' exposure to organophosphate esters: Breast milk as a potential source of exposure." Environment International, PubMed/NIH (2020).
• PubChem. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160." National Institutes of Health (NIH).
• LGC Standards. "Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate (D6, 98%) 100 µg/mL in acetonitrile." LGC Standards Reference Materials.
• Frontiers. "Levels of organophosphate flame retardants and their metabolites among 391 volunteers in Taiwan: difference between adults and children." Frontiers in Public Health.
• ResearchGate. "Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children." ResearchGate.
• Van den Eede, N., et al. "Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum." ResearchGate (2016).

Sources

• 1. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 6. Frontiers | Levels of organophosphate flame retardants and their metabolites among 391 volunteers in Taiwan: difference between adults and children [frontiersin.org]
• 7. Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate (D6, 98%) 100 µg/mL in acetonitrile [lgcstandards.com]

The Environmental Occurrence and Biomonitoring of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)

Executive Summary

The global phase-out of polybrominated diphenyl ethers (PBDEs) has triggered a surge in the use of organophosphate flame retardants (OPFRs), specifically Tris(1-chloro-2-propyl) phosphate (TCIPP). As TCIPP permeates indoor environments and ecosystems, assessing human and environmental exposure has become a critical priority for toxicologists and public health researchers. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) has emerged as the definitive, highly stable biomarker for TCIPP exposure.

This technical guide synthesizes the metabolic origins, environmental occurrence, and self-validating analytical methodologies required to accurately quantify BCIPHIPP in complex matrices.

Chemical Identity and Metabolic Origins

BCIPHIPP (IUPAC: bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate) is a hydroxylated phase I metabolite of TCIPP. Upon human exposure via inhalation, dust ingestion, or dermal absorption, TCIPP undergoes rapid biotransformation in the liver[1].

In vitro kinetic studies utilizing human liver microsomes (HLM) demonstrate that TCIPP is metabolized via two primary pathways:

• Hydrolysis: Yielding bis(1-chloro-2-propyl) phosphate (BCIPP).

• Oxidative Hydroxylation: An NADPH-dependent cytochrome P450 pathway yielding BCIPHIPP[2].

The Michaelis-Menten kinetics for the NADPH-dependent formation of BCIPHIPP in HLM reveal a Vmax​ of 154 ± 4 pmol/min/mg protein and an apparent Km​ of 80.2 ± 4.4 μM[2]. Because BCIPP is highly susceptible to background environmental contamination and rapid physiological clearance, BCIPHIPP is recognized as the superior, highly stable biomarker, with detection frequencies routinely exceeding 98% in human populations[1].

Hepatic metabolism of TCIPP into BCIPHIPP and BCIPP biomarkers.

Environmental and Biological Occurrence

BCIPHIPP is ubiquitous across both environmental and biological matrices. In environmental contexts, it acts as a degradation product of TCIPP, found in agricultural soils and rainfall runoffs near industrial sites[3]. In biological matrices, it is a dominant urinary metabolite. Cohort studies consistently show that BCIPHIPP concentrations are robust indicators of systemic OPFR exposure, with levels varying significantly by age and BMI[4][5].

Table 1: Quantitative Occurrence of BCIPHIPP Across Matrices

Matrix	Population / Location	Detection Frequency	Median / Geometric Mean Concentration	Key Insight
Urine	Adults (Norway)	>98%	~720 pg/mL	Surpasses other OPFR metabolites in stability[1].
Urine	Pregnant Women (USA)	98.3%	~440 pg/mL (SRM normalized)	Higher pre-pregnancy BMI correlates with elevated levels[5].
Urine	Infants (CHIRP Study)	92.6%	4.12 ng/mL (Molar sum context)	Higher levels in infants compared to 12-month-olds[4].
Urine	Children (TESIE Study)	97.2%	~0.42 ng/mL (BCIPP context)	Widespread exposure to OPEs in early childhood[4].
Soil	Agricultural (China)	25.0%	0.04 ng/g dw (Total OH-OPEs)	Indicates atmospheric precipitation and runoff deposition[3].

Analytical Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the quantification of BCIPHIPP requires a self-validating analytical workflow. The following step-by-step Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol is designed to eliminate matrix effects, prevent false negatives, and ensure absolute quantitative accuracy.

Step-by-Step LC-MS/MS Extraction Protocol

• Sample Aliquoting and Isotopic Spiking

  • Action: Aliquot 1.0 mL of the biological or environmental sample. Immediately spike with 10 µL of isotopically labeled internal standard (6)[6].

  • Causality: D6-BCIPHIPP co-elutes exactly with the native analyte. Because it experiences identical matrix suppression during electrospray ionization (ESI), the ratio of native to labeled ions normalizes recovery variations, creating a self-correcting quantification system.

• Enzymatic Deconjugation

  • Action: Add 1M ammonium acetate buffer (pH 5.0) and a β-glucuronidase/arylsulfatase enzyme blend. Incubate at 37°C for 12 hours.

  • Causality: Phase II metabolism often conjugates BCIPHIPP to glucuronic acid or sulfate to increase its hydrophilicity for excretion. Without enzymatic cleavage, this conjugated fraction remains "invisible" to the targeted mass spectrometer settings, leading to severe under-reporting of total exposure.

• Solid Phase Extraction (SPE)

  • Action: Load the deconjugated sample onto a Weak Anion Exchange (WAX) SPE cartridge pre-conditioned with methanol and HPLC-grade water. Wash with 5% methanol in water, then elute the target analyte with 2% ammonium hydroxide in methanol.

  • Causality: BCIPHIPP contains an acidic phosphate moiety. The WAX stationary phase selectively retains this anion while allowing neutral lipids and basic interferences to be washed away. The basic elution buffer neutralizes the ionic interaction, releasing the purified analyte for analysis.

• LC-MS/MS Analysis (ESI-)

  • Action: Inject the eluate onto a C18 reversed-phase column. Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode, monitoring the[M-H]- precursor ion at m/z 307.02[7].

  • Causality: The phosphate group readily donates a proton in solution. ESI- mode capitalizes on this inherent acidity, generating a highly stable [M-H]- ion. This provides vastly superior signal-to-noise ratios and sensitivity compared to positive ionization modes.

Step-by-step analytical workflow for BCIPHIPP quantification.

Implications for Public Health and Drug Development

For researchers and drug development professionals, understanding the toxicokinetics of BCIPHIPP is vital for assessing the systemic impact of OPFRs.

Recent epidemiological evidence suggests that elevated levels of OPFR metabolites, including BCIPHIPP, correlate with altered immune responses in early life. For instance, a log10 increase in TCIPP metabolites has been associated with decreased tetanus antibodies in infants, raising significant concerns regarding immunotoxicity and vaccine efficacy[8]. Furthermore, the established kinetic parameters of BCIPHIPP formation in human tissues provide a crucial baseline for physiologically based pharmacokinetic (PBPK) modeling, allowing toxicologists to accurately predict metabolic clearance rates and cumulative exposure risks[2].

References

• Benchchem. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate." 1

• National Institutes of Health (PubMed). "Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum." 2

• ACS Publications (Environmental Science & Technology). "Nontarget Identification of Novel Organophosphorus Flame Retardants and Plasticizers in Rainfall Runoffs and Agricultural Soils around a Plastic Recycling Industrial Park." 3

• National Institutes of Health (PMC). "Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice." 9

• PubChem. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160." 10

• LGC Standards. "1-hydroxy-2-propyl phosphate (D6, 98%) 100 µg/mL in acetonitrile." 6

• ResearchGate. "Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children." 8

• PubChemLite. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate." 7

• ACS Publications (Environmental Science & Technology Letters). "Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children." 4

• National Institutes of Health (PMC). "Predictors of urinary flame retardant concentration among pregnant women." 5

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• 9. Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Toxicological Profile of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate

Introduction

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) is a prominent metabolite of the organophosphate flame retardant (OPFR) tris(1-chloro-2-propyl) phosphate (TCPP or TCIPP).[1] TCPP is a high-production-volume chemical used extensively in polyurethane foams, electronics, textiles, and building materials as a replacement for polybrominated diphenyl ethers (PBDEs).[1][2][3] Consequently, human exposure to TCPP is widespread, and BCIPHIPP is frequently detected in human urine, serving as a critical biomarker for assessing this exposure.[1][4][5] Understanding the toxicological profile of BCIPHIPP is paramount for accurately evaluating the potential human health risks associated with TCPP exposure. This guide provides a comprehensive overview of the current scientific understanding of BCIPHIPP, focusing on its chemical properties, formation via metabolism of its parent compound, and the toxicological profile of TCPP as a surrogate where direct data on the metabolite is lacking.

Chemical and Physical Properties of BCIPHIPP

BCIPHIPP is characterized by a phosphate ester core with two 1-chloro-2-propyl groups and one 1-hydroxy-2-propyl group. Its chemical structure plays a significant role in its biological interactions and persistence.

Property	Value	Source
IUPAC Name	bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate	[6]
CAS Number	1477495-11-6	[1][6][7]
Molecular Formula	C9H19Cl2O5P	[1][6][7]
Molecular Weight	309.12 g/mol	[6][7]
Monoisotopic Mass	308.0347161 Da	[6]

Toxicokinetics and Metabolism of Tris(1-chloro-2-propyl) phosphate (TCPP)

The toxicological relevance of BCIPHIPP is intrinsically linked to the absorption, distribution, metabolism, and excretion (ADME) of its parent compound, TCPP.

Absorption, Distribution, and Excretion

Following oral, inhalation, or dermal exposure, TCPP is absorbed and distributed throughout the body.[2][8] Animal studies in rats have shown that after a single oral dose of radiolabeled TCPP, it is absorbed from the gastrointestinal tract.[9] The elimination of TCPP and its metabolites occurs primarily through urine.[9][10]

Metabolism of TCPP to BCIPHIPP

TCPP undergoes extensive Phase I metabolism, primarily in the liver, to form several metabolites, with BCIPHIPP being a major product.[1][2][5] The formation of BCIPHIPP occurs via oxidative hydroxylation of one of the propyl side chains of TCPP.[1] In vitro studies using human liver microsomes have confirmed the conversion of TCPP to BCIPHIPP.[2][5][11] Other metabolites of TCPP that have been identified include bis(1-chloro-2-propyl) phosphate (BCIPP) and bis(1-chloro-2-propyl) 1-carboxy-2-propyl phosphate.[2][5]

Caption: Proposed metabolic pathway of TCPP to BCIPHIPP and other metabolites.

Toxicological Profile of Tris(1-chloro-2-propyl) phosphate (TCPP)

Due to the limited direct toxicological data available for BCIPHIPP, the toxicological profile of its parent compound, TCPP, is presented here as a primary reference for risk assessment. It is important to note that the toxicity of a metabolite can differ from that of the parent compound.

Acute Toxicity

TCPP exhibits low acute toxicity following oral, dermal, and inhalation exposures.[10]

Route	Species	Value	Source
Oral LD50	Rat (male)	1017-4200 mg/kg	[10]
Oral LD50	Rat (female)	1969 mg/kg	[10]
Dermal LD50	Rabbit	>2000 mg/kg	[10]
Inhalation LC50	Rat	>4.6 mg/L (4 hr)	[10]

Irritation and Sensitization

TCPP is considered a slight skin and eye irritant in rabbits.[10] There is no available data to suggest that TCPP is a skin sensitizer.[10]

Repeated Dose Toxicity

Sub-chronic studies in rats have been conducted. In a 90-day dietary study, the No-Observed-Adverse-Effect Level (NOAEL) was established at 800 ppm for male rats and 7500 ppm for female rats.[10] Observed effects at higher doses included changes in liver and kidney weights.[9]

Genotoxicity

A battery of in vitro and in vivo genetic toxicity assays have been conducted on TCPP. The available data suggest that TCPP is not genotoxic.[10] However, one study reported that at high concentrations, TCPP induced marginally significant micronuclei frequencies in cultured human lymphocytes.[3]

Assay	System	Result	Source
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium	Negative	[10]
In vitro Mammalian Chromosome Aberration	Chinese Hamster Ovary (CHO) cells	Negative	[10]
In vivo Micronucleus Test	Mouse Bone Marrow	Negative	[10]
In vitro Micronucleus Test	Human Lymphocytes	Marginally Positive at high concentrations	[3]

Carcinogenicity

There is a lack of long-term carcinogenicity studies for TCPP in the publicly available literature.[10] However, TCPP is structurally similar to other chlorinated organophosphate flame retardants, such as tris(1,3-dichloro-2-propyl) phosphate (TDCPP) and tris(2-chloroethyl) phosphate (TCEP), which have been classified as carcinogenic.[4][12][13] A recent report from the National Toxicology Program (NTP) found "some evidence" of carcinogenic activity in male and female rats and male mice, and "clear evidence" of carcinogenic activity in female mice exposed to a commercial TCPP mixture.[14]

Reproductive and Developmental Toxicity

Developmental toxicity studies in rats have been conducted. In a dietary study where pregnant rats were exposed to TCPP from gestation day 0 to 20, no significant effects on maternal or fetal parameters were observed at doses up to 1000 mg/kg/day, which was the highest dose tested.[10] This suggests that TCPP is not a developmental toxicant at these exposure levels.[10] However, the U.S. Environmental Protection Agency (EPA) has characterized TCPP as having a high hazard for developmental and reproductive toxicity based on a study showing reduced uterine weights and prolonged estrous cycles in pregnant rats.[8]

Neurotoxicity

Some organophosphate compounds are known to cause neurotoxicity through the inhibition of cholinesterase.[15][16] However, studies on TCPP have shown no evidence of delayed neurotoxicity in hens.[10] The EPA has noted that based on preliminary data, TCPP could be a potential inhibitor of cholinesterase.[4]

Toxicological Data on BCIPHIPP

Direct toxicological data for BCIPHIPP is scarce. One study suggests that its precursor, bis(1-chloro-2-propyl) phosphate (BCIPP), may alter energy metabolism by influencing steroid hormone levels.[17] The lack of comprehensive toxicological data for BCIPHIPP represents a significant data gap in the risk assessment of TCPP.

Human Exposure and Health Effects

Human exposure to TCPP is widespread, as evidenced by the frequent detection of its metabolites, including BCIPHIPP and BCIPP, in urine samples from various populations, including pregnant women, children, and the general adult population.[4][5] BCIPHIPP is considered a reliable biomarker of TCPP exposure.[1][18]

While direct links between BCIPHIPP levels and specific health effects are still under investigation, studies on the parent compound TCPP raise concerns. Exposure to chlorinated organophosphate esters in industrial areas has been associated with potential health risks.[19][20] Occupational exposure in manufacturing plants has also been shown to be elevated, posing potential cancer risks to workers.[21]

Experimental Protocol: In Vitro Metabolism of TCPP

This protocol describes a general procedure for assessing the in vitro metabolism of TCPP to BCIPHIPP using human liver microsomes (HLMs). This type of study is crucial for understanding the metabolic fate of the parent compound and identifying key metabolites.

Objective: To determine the formation of BCIPHIPP from TCPP when incubated with human liver microsomes.

Materials:

• Tris(1-chloro-2-propyl) phosphate (TCPP)

• Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) analytical standard

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) for quenching and extraction

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixtures: In microcentrifuge tubes, prepare incubation mixtures containing phosphate buffer, HLMs, and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixtures at 37°C for 5 minutes to allow the system to equilibrate.

• Initiation of Reaction: Initiate the metabolic reaction by adding TCPP (dissolved in a suitable solvent like methanol or DMSO) to the incubation mixtures. Include control incubations without NADPH to assess non-enzymatic degradation.

• Incubation: Incubate the reaction mixtures at 37°C for a specified time course (e.g., 0, 15, 30, 60, 120 minutes).

• Termination of Reaction: Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile.

• Sample Preparation: Centrifuge the terminated reactions to precipitate proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant for the presence and quantity of BCIPHIPP using a validated LC-MS/MS method. Use an analytical standard of BCIPHIPP to create a calibration curve for quantification.

Caption: Experimental workflow for in vitro metabolism of TCPP.

Conclusion

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate is a significant metabolite of the widely used flame retardant TCPP and a key biomarker of human exposure. While direct toxicological data on BCIPHIPP is limited, the toxicological profile of its parent compound, TCPP, provides valuable insights for risk assessment. TCPP exhibits low acute toxicity but raises concerns regarding potential carcinogenicity and reproductive and developmental effects. The frequent detection of BCIPHIPP in human populations underscores the need for further research to fully characterize its toxicological properties and to understand the long-term health implications of exposure to TCPP and its metabolites. Future studies should focus on elucidating the specific toxicity of BCIPHIPP to reduce the uncertainty in risk assessments based on data from the parent compound.

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• PubMed. Human Exposure to Chlorinated Organophosphate Ester Flame Retardants and Plasticizers in an Industrial Area of Shenzhen, China.
• PMC. Investigating A Novel Flame Retardant Known as V6: Measurements in Baby Products, House Dust and Car Dust.
• Environmental Science & Technology. Investigating a Novel Flame Retardant Known as V6: Measurements in Baby Products, House Dust, and Car Dust.
• PubChem. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160.
• Agency for Toxic Substances and Disease Registry. Toxicological Profile for Phosphate Ester Flame Retardants.
• ResearchGate. Investigating A Novel Flame Retardant Known as V6: Measurements in Baby Products, House Dust and Car Dust | Request PDF.
• PubMed. Elevated occupational exposure to chlorinated phosphate esters at a construction materials manufacturing plant.
• CORE. Characterising human exposure to organophosphate ester flame retardants.
• EPA. Flame Retardants Used in Flexible Polyurethane Foam: An Alternatives Assessment Update.
• NCBI. Introduction - NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies).
• ResearchGate. Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum.
• Cambridge Isotope Laboratories. Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate (unlabeled) 100 µg/mL in acetonitrile.
• Environmental Science & Technology. Investigating a Novel Flame Retardant Known as V6: Measurements in Baby Products, House Dust, and Car Dust.
• Biotransformation of Tris (1-Chloro-2-Propyl) phosphate (TCIPP) and Tris (P-Tert-Butylphenyl) phosphate (TTBPP) in human liver microsomes.
• PMC. Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed.
• Washington State Department of Health. September 12, 2018 - draft for stakeholder comment. No not cite or quote. 1 CAS RN 13674-84-5 Substance Name Tris (2-chloroisop.
• Vermont Department of Health. Tris(1-chloro-2-propyl) phosphate (TCPP) (CAS 13674-84-5).
• MedChemExpress. Bis(1-chloro-2-propyl) phosphate (BCIPP) | Endogenous Metabolite.
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• OECD-HPV. TRIS(1-CHLORO-2-PHOSPHATE)PHOSPHATE CAS N°: 13674-84-5.
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• PMC. Investigation of in vitro biotransformation of tris (1-chloro-2-propyl) phosphate and confirmation in human urine.
• Semantic Scholar. Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl.
• ResearchGate. Reproductive and developmental toxicity following exposure to organophosphate ester flame retardants and plasticizers, triphenyl phosphate and isopropylated phenyl phosphate, in Sprague Dawley rats | Request PDF.
• NextSDS. Bis-(1-chloro-2-propyl)phosphate — Chemical Substance Information.
• National Academies Press. Toxicological Risks of Selected Flame-Retardant Chemicals.
• ResearchGate. Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed.
• Pharos. BIS(2-CHLORO-1-PROPYL) 1-CHLORO-2-PROPYL).
• ResearchGate. (PDF) Genotoxic and Toxic Effects of The Flame Retardant Tris(Chloropropyl) Phosphate (TCPP) in Human Lymphocytes, Microalgae and Bacteria.
• PubMed. Genotoxic and Toxic Effects of The Flame Retardant Tris(Chloropropyl) Phosphate (TCPP) in Human Lymphocytes, Microalgae and Bacteria.
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Biotransformation of Tris(1-chloro-2-propyl) Phosphate (TCIPP) to Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl Phosphate (BCIPHIPP) in Humans

A Technical Guide to Metabolic Kinetics, Analytical Workflows, and Biomonitoring

Executive Summary

The phase-out of polybrominated diphenyl ethers (PBDEs) has driven a massive industrial shift toward organophosphate flame retardants (OPFRs), notably Tris(1-chloro-2-propyl) phosphate (TCIPP). Due to its ubiquitous presence in polyurethane foams and consumer products, human exposure to TCIPP is nearly universal. As a Senior Application Scientist specializing in xenobiotic metabolism, I have structured this whitepaper to dissect the hepatic biotransformation of TCIPP into its primary, highly stable biomarker: Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) . This guide provides a deep dive into the enzyme kinetics, self-validating analytical protocols, and epidemiological utility of BCIPHIPP.

Mechanistic Grounding: The Hepatic Clearance of TCIPP

TCIPP is a highly lipophilic compound that requires extensive Phase I metabolic functionalization to facilitate renal excretion. Upon systemic absorption, TCIPP is trafficked to the liver, where it undergoes two competing biotransformation pathways 1.

• Oxidative Hydroxylation (The BCIPHIPP Pathway): Cytochrome P450 (CYP) monooxygenases—primarily CYP3A4 and CYP2B6—catalyze the insertion of an oxygen atom into one of the terminal propyl side chains. This NADPH-dependent reaction forms BCIPHIPP.

• De-esterification/Hydrolysis (The BCIPP Pathway): Endogenous hepatic hydrolases and esterases cleave one of the chloro-propyl ester bonds, yielding Bis(1-chloro-2-propyl) phosphate (BCIPP).

While BCIPP is produced at a higher intrinsic rate, BCIPHIPP is significantly more resistant to further downstream degradation, making it the superior target for human biomonitoring 2.

Caption: Metabolic biotransformation of TCIPP into BCIPHIPP and BCIPP via Phase I hepatic enzymes.

Enzyme Kinetics and Mass Balance in Human Liver Microsomes

To accurately model xenobiotic clearance, we rely on in vitro incubations using Human Liver Microsomes (HLM). The formation of BCIPHIPP follows classical Michaelis-Menten kinetics.

Although the maximum velocity ( Vmax​ ) for BCIPP formation is nearly 10-fold higher than that of BCIPHIPP, clinical biomonitoring consistently shows BCIPHIPP detection frequencies exceeding 98% in human urine, whereas BCIPP is often undetected or highly variable 3. This discrepancy highlights a critical pharmacokinetic reality: Vmax​ dictates the rate of formation, but chemical stability and resistance to secondary Phase II conjugation dictate biomarker survivability.

Table 1: Michaelis-Menten Kinetic Parameters for TCIPP Phase I Metabolism in HLM

Metabolic Pathway	Primary Enzyme(s)	Metabolite Formed	Vmax​ (pmol/min/mg)	Km​ (µM)	Intrinsic Clearance ( CLint​ , µL/min/mg)
Oxidative Hydroxylation	CYP450	BCIPHIPP	154 ± 4	80.2 ± 4.4	~1.92
De-esterification	Hydrolases	BCIPP	1470 ± 110	96.1 ± 14.5	~15.29

Data synthesized from standardized HLM kinetic assays 3.

Self-Validating In Vitro HLM Assay Protocol

To generate reproducible kinetic data, experimental design must eliminate confounding variables like non-specific protein binding and ion suppression. The following protocol utilizes an Isotope Dilution Mass Spectrometry (IDMS) framework. By introducing a deuterated internal standard ( d6​ -BCIPHIPP) precisely at the quenching step, the system becomes self-validating—mathematically nullifying downstream extraction losses.

Step-by-Step Methodology

• Matrix Preparation: Suspend pooled Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer.

  • Causality: A pH of 7.4 is strictly maintained to mimic physiological intracellular conditions, preserving the conformational integrity of the CYP450 active sites.

• Substrate Equilibration: Spike the matrix with TCIPP at varying concentrations (1 µM to 200 µM) and pre-incubate at 37°C for 5 minutes.

  • Causality: Pre-incubation ensures thermal equilibrium, preventing a lag phase in enzyme kinetics upon initiation.

• Catalytic Initiation: Initiate the reaction by adding 1 mM NADPH.

  • Causality: CYP450 enzymes are monooxygenases requiring electrons to reduce molecular oxygen. NADPH is the obligate electron donor; its addition acts as the precise "on-switch" for oxidative hydroxylation.

• Quenching & Isotopic Spiking: After exactly 30 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile (ACN) spiked with 10 ng of d6​ -BCIPHIPP.

  • Causality: Ice-cold ACN instantly denatures the CYP enzymes, freezing the kinetic state. The simultaneous addition of d6​ -BCIPHIPP ensures that any subsequent matrix effects during LC-MS/MS identically impact both the analyte and the standard, allowing for perfect ratio-based quantification.

• Protein Precipitation & Isolation: Centrifuge the quenched mixture at 15,000 × g for 10 minutes at 4°C. Extract the supernatant.

• LC-MS/MS Quantification: Analyze the supernatant using Liquid Chromatography-Tandem Mass Spectrometry in Multiple Reaction Monitoring (MRM) mode, targeting the specific transitions for BCIPHIPP and d6​ -BCIPHIPP.

Caption: Step-by-step in vitro HLM incubation and LC-MS/MS quantification workflow.

Biomonitoring Implications: BCIPHIPP in Human Populations

The translation of in vitro kinetics to in vivo epidemiology has cemented BCIPHIPP as the gold standard biomarker for TCIPP exposure.

In large-scale pediatric cohorts, such as the TESIE study, BCIPHIPP was detected in >94% of tested urine samples 4. Furthermore, comparative studies between mothers and toddlers demonstrate that BCIPHIPP conjugates are frequently detected at a 100% rate in both demographics 5.

Interestingly, the ratio of BCIPHIPP to BCIPP in urine changes with age. Research indicates that younger children excrete higher ratios of BCIPP alongside BCIPHIPP, suggesting age-dependent shifts in CYP450 vs. hydrolase expression profiles 2. Because relying on a single metabolite could underestimate total systemic exposure, modern analytical suites must multiplex both BCIPHIPP and BCIPP, though BCIPHIPP remains the most statistically reliable anchor point for exposure modeling.

References

• Benchchem. Biological Activity of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate.1

• Chemosphere / ResearchGate. Kinetics of tris(1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum.3

• Environmental Science & Technology Letters (ACS Publications). Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children.2

• NIH PubMed Central. Children's Residential Exposure to Organophosphate Ester Flame Retardants and Plasticizers: Investigating Exposure Pathways in the TESIE Study.4

• NIH PubMed Central. Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey.5

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An In-depth Technical Guide to the Isomers and Stereochemistry of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction to BCIPHIPP and Its Significance

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) is a primary phase I metabolite of tris(1-chloro-2-propyl) phosphate (TCPP), an organophosphate flame retardant extensively used in polyurethane foams, electronics, and textiles.[1][2] As TCPP is not chemically bound to these materials, it can leach into the environment, leading to widespread human exposure.[3] Consequently, BCIPHIPP, along with another metabolite, bis(1-chloro-2-propyl) phosphate (BCIPP), are frequently detected in human urine and serve as key biomarkers for assessing TCPP exposure.[1][2][4] The commercial TCPP is itself a complex mixture of four isomers, with tris(1-chloro-2-propyl) phosphate being the most abundant (50%–85%).[2][5][6] This inherent isomeric complexity of the parent compound directly translates to the formation of multiple BCIPHIPP isomers, each with potentially unique toxicological and kinetic profiles.

The core structure of BCIPHIPP features a central phosphate ester. It is substituted with two 1-chloro-2-propyl groups and one 1-hydroxy-2-propyl group. The presence of chiral centers within these propyl chains gives rise to a number of stereoisomers. This guide will dissect this structural diversity, from constitutional isomers to enantiomers and diastereomers, and discuss the analytical challenges and methodologies for their separation and characterization.

Section 2: Isomeric and Stereochemical Complexity

The structural elucidation of BCIPHIPP reveals multiple levels of isomerism, which are critical to consider in any analytical or toxicological investigation.

Constitutional Isomers

The term "bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" can describe different constitutional isomers depending on the attachment points of the chlorine and hydroxyl groups on the propyl chains. However, in the context of TCPP metabolism, the primary structure of interest arises from the hydroxylation of one of the 1-chloro-2-propyl groups of the parent TCPP molecule.[1][6]

Stereoisomerism: A Deeper Dive

The key to understanding BCIPHIPP's complexity lies in its stereochemistry. The molecule contains multiple chiral centers, leading to the potential for a significant number of stereoisomers.

• Chiral Centers: Each of the three propyl groups attached to the phosphate core has a chiral carbon atom.

  • The two 1-chloro-2-propyl groups each have a stereocenter at the second carbon (C2).

  • The 1-hydroxy-2-propyl group also has a stereocenter at the second carbon (C2).

This results in a total of three chiral centers in the molecule. The theoretical maximum number of stereoisomers is 2^n, where n is the number of chiral centers. For BCIPHIPP, this would be 2^3 = 8 stereoisomers, comprising four pairs of enantiomers.

Caption: Logical relationship of BCIPHIPP's stereochemistry.

The specific stereochemistry of the BCIPHIPP isomers formed in vivo will depend on the stereoisomeric composition of the parent TCPP and the stereoselectivity of the metabolizing enzymes, primarily cytochrome P450s.[1]

Section 3: Analytical Methodologies for Isomer Separation and Characterization

The structural similarity of BCIPHIPP isomers presents a significant analytical challenge. Effective separation and identification require high-resolution techniques. As a Senior Application Scientist, the rationale behind selecting a particular methodology is as crucial as the protocol itself. We choose methods that provide not just identification but also structural and stereochemical information.

Chromatographic Separation: The First Dimension of Resolution

Gas chromatography (GC) and liquid chromatography (LC) are the workhorses for separating complex mixtures of organophosphate esters and their metabolites.[7][8][9][10]

• Gas Chromatography (GC): Often coupled with mass spectrometry (GC-MS), GC is a powerful tool for separating volatile and semi-volatile compounds.[9][11] For BCIPHIPP, derivatization may be necessary to increase its volatility and thermal stability, for example, by silylating the hydroxyl group. The choice of a chiral stationary phase in the GC column can enable the separation of enantiomers.[8]

• Liquid Chromatography (LC): LC, particularly when coupled with tandem mass spectrometry (LC-MS/MS), is often the preferred method for analyzing polar and thermally labile metabolites like BCIPHIPP without the need for derivatization.[7] High-performance liquid chromatography (HPLC) using chiral stationary phases (CSPs) is a well-established technique for the enantiomeric separation of organophosphorus compounds.[8][12] Polysaccharide-based CSPs, for instance, have shown great success in resolving enantiomers of various chiral pesticides.[12]

Caption: General experimental workflow for BCIPHIPP isomer analysis.

Mass Spectrometry (MS): Unraveling Molecular Structure

Mass spectrometry is indispensable for the identification and quantification of BCIPHIPP. High-resolution mass spectrometry (HRMS), such as time-of-flight (TOF) or Orbitrap-based systems, provides accurate mass measurements, which aids in confirming the elemental composition.[3][13]

Tandem mass spectrometry (MS/MS) is used to generate characteristic fragmentation patterns.[13] For chlorinated organophosphate esters, the isotopic pattern of chlorine (approximately 3:1 ratio for ³⁵Cl and ³⁷Cl) provides a distinct signature in the mass spectrum, aiding in the identification of chlorine-containing fragments.[13][14] While mass spectrometry is excellent for identifying constitutional isomers, it generally cannot distinguish between stereoisomers without prior chromatographic separation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy, particularly ³¹P NMR, is a powerful technique for characterizing organophosphorus compounds.[15][16][17] The chemical shift in ³¹P NMR is highly sensitive to the electronic environment around the phosphorus atom, allowing for the differentiation of various phosphate esters.[15][18][19] While ¹H and ¹³C NMR provide information about the carbon skeleton, ³¹P NMR offers a direct window into the phosphate core. In a mixture of BCIPHIPP isomers, it is plausible that distinct ³¹P signals could be observed for different diastereomers due to their different chemical environments.

Section 4: Experimental Protocols

The following protocols are provided as a robust starting point for researchers. Optimization will be necessary based on available instrumentation and specific sample matrices.

Protocol: Extraction and Cleanup of BCIPHIPP from Biological Matrices (e.g., Urine)

This protocol is foundational for isolating BCIPHIPP prior to instrumental analysis.

• Enzymatic Deconjugation: Many metabolites are excreted as glucuronide or sulfate conjugates.[4][20] Incubate the urine sample with β-glucuronidase/arylsulfatase at 37°C overnight to cleave these conjugates.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode or polymer-based sorbent) with methanol followed by water.

  • Load the deconjugated urine sample onto the cartridge.

  • Wash the cartridge with water to remove interfering polar compounds.

  • Elute the analytes with a suitable organic solvent, such as methanol or acetonitrile.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of a solvent compatible with the subsequent chromatographic analysis.

Protocol: LC-MS/MS Analysis for Isomer Separation and Quantification

This method is designed for the sensitive detection and potential separation of BCIPHIPP isomers.

• Instrumentation: HPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Column: A chiral stationary phase column (e.g., a polysaccharide-based column like Chiralpak) is essential for attempting stereoisomer separation. For general isomer analysis, a standard C18 column can be used.

• Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like formic acid or ammonium acetate to improve ionization.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray ionization (ESI), typically in positive mode.

  • Multiple Reaction Monitoring (MRM): For a triple quadrupole instrument, monitor specific precursor-to-product ion transitions for quantification and confirmation. For BCIPHIPP, the protonated molecule [M+H]⁺ would be the precursor ion. Product ions would result from the loss of the chloro-propyl and hydroxy-propyl groups.

Parameter	Recommended Setting	Rationale
LC Column	Chiral Stationary Phase (e.g., Amylose or Cellulose based)	To achieve separation of enantiomers and diastereomers.
Mobile Phase	Gradient elution with Methanol/Water or Acetonitrile/Water	Provides good separation for a range of polarities.
Ionization	ESI Positive	Organophosphate esters often show good protonation.
MS/MS Transitions	Precursor ion -> Characteristic Product Ions	For high selectivity and sensitivity in complex matrices.

Protocol: ³¹P NMR for Structural Confirmation

This protocol is for the structural verification of isolated isomers or for analyzing a purified mixture.

• Sample Preparation: The sample should be free of paramagnetic impurities. Dissolve the purified sample in a suitable deuterated solvent (e.g., CDCl₃ or MeOD).

• Instrumentation: High-field NMR spectrometer.

• Acquisition Parameters:

  • Use a phosphorus-specific probe or a broadband probe tuned to the ³¹P frequency.

  • Phosphoric acid (85%) is typically used as an external reference (δ = 0 ppm).[15]

  • Proton decoupling is generally employed to simplify the spectrum and improve the signal-to-noise ratio.

Section 5: Conclusion and Future Directions

The isomeric and stereochemical complexity of bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate is a critical consideration for any research involving this important metabolite. The choice of analytical methodology must be driven by the need to resolve these closely related structures. Future research should focus on the synthesis of individual stereoisomers of BCIPHIPP to serve as analytical standards. This will enable a more accurate assessment of the stereoselective metabolism of TCPP and the specific toxicological effects of each BCIPHIPP stereoisomer. Such studies are vital for a comprehensive understanding of the human health risks associated with exposure to TCPP and other organophosphate flame retardants.

References

• Van den Eede, N., Dirtu, A. C., Neels, H., & Covaci, A. (2011). Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust. Journal of Environmental Monitoring, 13(2), 314-321. [Link]

• Liao, C., et al. (2018). Methods for the analysis of organophosphorus flame retardants—Comparison of GC-EI-MS, GC-NCI-MS, LC-ESI-MS/MS, and LC-APCI-MS/MS. Journal of Environmental Science and Health, Part A, 53(1), 1-9. [Link]

• Jayatilaka, D., et al. (2020). Mass Defect Filtering for Suspect Screening of Halogenated Environmental Chemicals: A Case Study of Chlorinated Organophosphate Flame Retardants. Journal of The American Society for Mass Spectrometry, 31(8), 1673-1682. [Link]

• Marklund, A., Andersson, B., & Haglund, P. (1997). Organophosphate Ester Flame Retardants and Plasticizers in the Indoor Environment: Analytical Methodology and Occurrence. Environmental Science & Technology, 31(10), 2913-2918. [Link]

• Liu, W., et al. (2010). Enantiomeric separation of organophosphorus pesticides by high-performance liquid chromatography, gas chromatography and capillary electrophoresis and their applications to environmental fate and toxicity assays. Journal of Chromatography B, 878(17-18), 1247-1256. [Link]

• Chen, C. H., et al. (2020). Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes. International Journal of Environmental Research and Public Health, 17(18), 6783. [Link]

• Liu, W., et al. (2007). Stereoisomeric Separation and Toxicity of a New Organophosphorus Insecticide Chloramidophos. Chemical Research in Toxicology, 20(3), 406-411. [Link]

• Abo-El-Enein, S. A., et al. (2022). Spatiotemporal Distribution and Analysis of Organophosphate Flame Retardants in the Environmental Systems: A Review. Toxics, 10(1), 38. [Link]

• Li, L., Zhou, S., & Liu, W. (2010). Enantiomeric separation of organophosphorus pesticides by high-performance liquid chromatography, gas chromatography and capillary electrophoresis and their applications to environmental fate and toxicity assays. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 878(17-18), 1247–1256. [Link]

• Scriba, G. K. (2000). Capillary electrophoretic separation of the enantiomers of organophosphates with a phosphorus stereogenic center using the. Journal of Chromatography A, 895(1-2), 275-279. [Link]

• Mumma, R. O., & Kantner, T. R. (1966). Identification of Halogenated Pesticides by Mass Spectroscopy. Journal of Economic Entomology, 59(2), 491-492. [Link]

• ResearchGate. (n.d.). ³¹P NMR chemical shifts for various types of organophosphorus esters. [Link]

• National Toxicology Program. (2018). NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice. National Toxicology Program technical report series, (593), 1–168. [Link]

• Wang, Y., et al. (2024). Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules, 29(3), 734. [Link]

• da Silva, A. C., et al. (2017). ORGANOPHOSPHATE ESTERS REMOVAL BY UV/H2O2 PROCESS MONITORED BY 31P NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY. Brazilian Journal of Chemical Engineering, 35(2), 521-530. [Link]

• Xu, F., et al. (2015). Multi-contaminant analysis of organophosphate and halogenated flame retardants in food matrices using ultrasonication and vacuum assisted extraction, multi-stage cleanup and gas chromatography-mass spectrometry. Journal of Chromatography A, 1401, 33-41. [Link]

• PubChem. (n.d.). Tris(2-chloroisopropyl) phosphate. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Organophosphate esters removal by UV/H2O2 process monitored by 31P nuclear magnetic resonance spectroscopy. [Link]

• Liu, W., Gan, J., & Schlenk, D. (2007). Stereoisomeric Separation and Toxicity of a New Organophosphorus Insecticide Chloramidophos. Chemical Research in Toxicology, 20(3), 406–411. [Link]

• IntechOpen. (2017). Pesticides and Their Degradation Products Including Metabolites: Chromatography-Mass Spectrometry Methods. [Link]

• da Silva, A. C., et al. (2018). ORGANOPHOSPHATE ESTERS REMOVAL BY UV/H2O2 PROCESS MONITORED BY 31P NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY. Brazilian Journal of Chemical Engineering, 35(2). [Link]

• ResearchGate. (n.d.). Structures of TCPP Isomers. (a) tris(1-chloro-2-propyl)phosphate... [Link]

• National Toxicology Program. (2020). NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies). NTP DART, (01), 1–114. [Link]

• ResearchGate. (n.d.). 31 P NMR spectrum of phosphate esters. [Link]

• ResearchGate. (n.d.). Organophosphate ester tri-o-cresyl phosphate interacts with estrogen receptor α in MCF-7 breast cancer cells promoting cancer growth. [Link]

• Hoffman, K., et al. (2015). Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey. Environmental science & technology, 49(23), 13971–13978. [Link]

• Araki, A., et al. (n.d.). Associations between allergic symptoms and phosphate flame retardants in dust and their urinary metabolites among school children. huscap.harvard.edu. [Link]

• ResearchGate. (n.d.). Multi-target analyses of persistent organic pollutants, halogenated natural products, and organophosphate esters in bivalves from Seto Inland Sea, Japan: Residue levels, profiles, and spatial trends. [Link]

• ResearchGate. (n.d.). Triphenyl phosphate induces clastogenic effects potently in mammalian cells, human CYP1A2 and 2E1 being major activating enzymes. [Link]

• National Toxicology Program. (2020). DART-01: Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley S. ntp.niehs.nih.gov. [Link]

• A case-control study of exposure to organophosphate flame ... (n.d.). [Link]

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Protocols & Analytical Methods

analytical methods for "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" detection

Application Note: High-Throughput LC-MS/MS Analytical Protocol for the Detection of BCIPHIPP in Biological Matrices

Introduction & Mechanistic Background

Tris(1-chloro-2-propyl) phosphate (TCIPP or TCPP) is a ubiquitous organophosphate flame retardant (OPFR) widely used in polyurethane foams and consumer products as a replacement for phased-out brominated flame retardants[1]. Upon human exposure, TCIPP undergoes rapid Phase I metabolism in the liver, driven by cytochrome P450 enzymes, resulting in oxidative hydroxylation of the propyl side chain[2]. This yields the critical biomarker Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) [2].

Because BCIPHIPP is highly specific to TCIPP exposure and is detected in over 98% of human urine samples in biomonitoring studies, it has become the gold-standard analyte for assessing OPFR body burden[1],[3]. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed for the trace-level quantification of BCIPHIPP in complex biological matrices.

Metabolic pathway of TCIPP to BCIPHIPP and its subsequent Phase II conjugation.

Analytical Strategy & Causality

To achieve high-fidelity quantification, the experimental design must account for the physicochemical properties and metabolic lifecycle of BCIPHIPP:

• Enzymatic Deconjugation: Following Phase I hydroxylation, BCIPHIPP undergoes Phase II metabolism, where it is conjugated with glucuronic acid or sulfate to increase water solubility for urinary excretion[1]. Direct analysis would severely underestimate the total BCIPHIPP body burden. Therefore, pretreatment with β-glucuronidase/arylsulfatase is a mandatory causal step to cleave these conjugates and release the free hydroxylated biomarker[3].

• Mixed-Mode Solid-Phase Extraction (SPE): Biomonitoring panels typically co-extract acidic dialkyl phosphates (DAPs) and neutral hydroxylated metabolites. A mixed-mode polymeric weak anion exchange (WAX) sorbent is selected because its polymeric backbone retains the neutral BCIPHIPP triester via hydrophobic interactions, while its amine functional groups simultaneously retain acidic DAPs via ion-exchange[4].

• Positive Electrospray Ionization (ESI+): Unlike DAPs, which are acidic and require negative ionization, BCIPHIPP is a fully esterified triester containing a hydroxyl group. This structure readily accepts a proton in the ESI source, making ESI+ the optimal mode for generating the[M+H]⁺ precursor ion at m/z 309.0[5],[6].

Materials and Reagents

• Standards: BCIPHIPP analytical standard (CAS: 1477495-11-6)[1]. Isotope-labeled internal standard (IS): d12-TCEP or d10-DPHP (used as a surrogate when ¹³C-BCIPHIPP is unavailable)[7],[6].

• Enzymes: β-glucuronidase/arylsulfatase (from Helix pomatia).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA), and Ammonium Acetate.

• Consumables: Oasis WAX or Strata-X-AW SPE cartridges (60 mg, 3 mL)[4].

Step-by-Step Experimental Protocol

Sample Pre-treatment & Enzymatic Deconjugation

• Thaw urine samples at room temperature and vortex thoroughly.

• Transfer 2.0 mL of the urine aliquot into a clean 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 20 µL of the IS working solution (e.g., d12-TCEP at 100 ng/mL) to the sample. Causality: Spiking before any sample manipulation ensures the IS accounts for all subsequent matrix effects and extraction losses.

• Add 1.0 mL of 0.2 M sodium acetate buffer (pH 5.0) to optimize the environment for enzymatic activity.

• Add 20 µL of β-glucuronidase/arylsulfatase enzyme.

• Incubate the mixture overnight (or for at least 12 hours) at 37°C to ensure complete deconjugation of Phase II metabolites[1].

Solid-Phase Extraction (SPE) Clean-up

• Conditioning: Pass 3 mL of MeOH followed by 3 mL of LC-MS grade water through the WAX SPE cartridge.

• Loading: Load the enzymatically hydrolyzed urine sample onto the cartridge at a flow rate of ~1 mL/min.

• Washing: Wash the cartridge with 3 mL of 5% MeOH in water to elute highly polar matrix interferences (e.g., salts, urea). Dry the cartridge under a gentle vacuum for 5 minutes.

• Elution: Elute the target analytes using 3 mL of 5% ammonium hydroxide in MeOH[4]. Causality: The basic methanolic solution disrupts both hydrophobic and ionic interactions, releasing BCIPHIPP and co-extracted DAPs.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of MeOH:Water (50:50, v/v) containing 0.1% FA. Transfer to an autosampler vial.

UPLC-MS/MS Analysis

• Chromatographic Separation: Inject 5 µL onto an ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 μm) maintained at 40°C[8].

• Mobile Phase: Solvent A (Water + 0.1% FA) and Solvent B (MeOH + 0.1% FA).

• Gradient: 0–1.5 min at 40% B; ramp to 100% B at 9 min; hold at 100% B until 12 min; return to 40% B for re-equilibration (Total run time: 15 min)[8].

• Mass Spectrometry: Operate the triple quadrupole MS in ESI+ Multiple Reaction Monitoring (MRM) mode.

Step-by-step sample preparation and LC-MS/MS workflow for BCIPHIPP quantification.

Data Presentation & Method Validation

The Self-Validating System

Because OPFRs are ubiquitous in laboratory plastics and indoor air, background contamination is the primary source of analytical failure. This protocol is designed as a self-validating system :

• Procedural Blanks: One laboratory blank (Milli-Q water) must be processed with every batch of 10 samples. Analyte values must be blank-corrected[6].

• System Suitability: The IS recovery must fall between 70% and 120%. A recovery outside this window invalidates the specific sample, indicating severe matrix suppression or extraction failure[6].

Quantitative Parameters

The precursor ion [M+H]⁺ at m/z 309.0 undergoes collision-induced dissociation (CID) to yield a dominant product ion at m/z 99.1 ([H₄O₄P]⁺), which is used for robust quantification[7],[6].

Table 1: MRM Transitions and MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
BCIPHIPP	309.0	99.1	25	Quantification
BCIPHIPP	309.0	81.1	40	Qualification

| d12-TCEP (IS) | 297.1 | 67.2 | 30 | Internal Standard |

Table 2: Method Validation Parameters

Parameter	Value / Range	Acceptance Criteria
Method Detection Limit (MDL)	7.0 pg/mL	S/N ≥ 3
Limit of Quantification (LOQ)	25.0 pg/mL	S/N ≥ 10
Extraction Recovery	85% - 104%	70% - 120%
Intra-day Precision (RSD)	< 8%	≤ 15%

| Inter-day Precision (RSD) | < 12% | ≤ 15% |

References

• Bastiaensen, M., et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. PubMed. URL:[Link]

• Van den Eede, N., et al. (2016). Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum. PubMed. URL:[Link]

• Bastiaensen, M., et al. (2021). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. ResearchGate. URL: [Link]

• CDC Stacks (2018). Exposure to organophosphate flame retardants in spray polyurethane foam applicators. URL:[Link]

• Phillips, A. L., et al. (2018). Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey. PMC. URL:[Link]

• Hou, R., et al. (2018). Characterized in Vitro Metabolism Kinetics of Alkyl Organophosphate Esters in Fish Liver and Intestinal Microsomes. ACS Publications. URL:[Link]

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"Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" as a biomarker for TCIPP exposure

A Robust Biomarker for TCIPP Exposure: Quantification of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) in Human Urine

Introduction: The Evolving Landscape of Flame Retardant Biomonitoring

Tris(1-chloro-2-propyl) phosphate (TCIPP) is an organophosphate flame retardant (OPFR) extensively used in a wide array of consumer and commercial products, including polyurethane foams in furniture and insulation, textiles, and electronics.[1][2] As an additive flame retardant, TCIPP is not chemically bound to the polymer matrix and can leach into the surrounding environment, leading to ubiquitous human exposure through dust inhalation, ingestion, and dermal contact.[1] Given the potential health concerns associated with OPFRs, accurate assessment of human exposure is a critical priority for public health research and risk assessment.

For years, the primary urinary biomarker used to assess TCIPP exposure has been bis(1-chloro-2-propyl) phosphate (BCIPP), a hydrolysis product.[1][3][4] However, studies have revealed inconsistencies in its detection and have suggested that relying solely on BCIPP may underestimate total TCIPP exposure.[1][3][4] This has led researchers to investigate other metabolites. Emerging evidence strongly supports bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) , a product of oxidative metabolism, as a more sensitive and frequently detected biomarker.[1][5][6][7]

Notably, the relative abundance of BCIPHIPP and BCIPP can vary significantly with age, suggesting differences in metabolism or exposure pathways during early life.[1][3][4] Therefore, contemporary biomonitoring efforts should include the measurement of BCIPHIPP, often in conjunction with BCIPP and other metabolites, to provide a comprehensive and accurate picture of an individual's exposure to TCIPP.[1][3]

This application note provides a detailed overview of the metabolic basis for using BCIPHIPP as a biomarker and presents a robust, field-proven protocol for its quantification in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Rationale: The Biotransformation of TCIPP

Upon entering the body, TCIPP undergoes Phase I metabolism, primarily in the liver, mediated by cytochrome P450 (CYP450) enzymes.[5][6] This process involves two main competing pathways: hydrolysis and oxidation.

• Hydrolysis Pathway: This pathway leads to the formation of the diester metabolite bis(1-chloro-2-propyl) phosphate (BCIPP).[5][6]

• Oxidative Pathway: This is a critical pathway where one of the chloro-propyl side chains of TCIPP is hydroxylated, resulting in the formation of bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP).[5][7][8] In vitro studies using human liver microsomes have confirmed the NADPH-dependent formation of BCIPHIPP, implicating CYP450 enzymes.[5][6] Further oxidation can lead to the formation of other metabolites, such as carboxyethyl bis (1-chloro-2-propyl) phosphate (TCIPP-M1).[7][9]

Studies suggest that BCIPHIPP is often the major metabolite formed, making it a crucial target for biomonitoring.[8] These metabolites are subsequently conjugated (Phase II metabolism) to facilitate excretion, primarily in urine.[10][11] The analytical protocol must therefore include an enzymatic deconjugation step to measure the total (free + conjugated) metabolite concentration.

Caption: Simplified metabolic pathway of TCIPP in humans.

Protocol: Quantification of BCIPHIPP in Human Urine by LC-MS/MS

This protocol details a validated method for the sensitive and selective quantification of BCIPHIPP in human urine. The methodology is based on enzymatic hydrolysis followed by solid-phase extraction (SPE) and instrumental analysis by LC-MS/MS.

Causality Behind Experimental Choices

• Enzymatic Hydrolysis: Many metabolites are excreted as glucuronide or sulfate conjugates.[10] Treatment with β-glucuronidase/sulfatase is essential to cleave these conjugates, releasing the parent metabolite for accurate quantification of total exposure.[12][13]

• Solid-Phase Extraction (SPE): Urine is a complex biological matrix. SPE is a critical step for sample clean-up and pre-concentration.[14][15] It removes interfering substances (salts, urea, etc.) that can cause matrix effects and suppress the analyte signal in the mass spectrometer, thereby increasing sensitivity and reproducibility.[16] A reverse-phase sorbent (e.g., C18) is effective for retaining the moderately polar OPFR metabolites.[15]

• LC-MS/MS Detection: This is the gold standard for quantifying trace levels of organic contaminants in complex matrices.[5][17] The liquid chromatography (LC) step separates BCIPHIPP from other urinary components and isomeric compounds. The triple quadrupole mass spectrometer (MS/MS) provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition in Multiple Reaction Monitoring (MRM) mode.[18][19]

• Isotope Dilution: The use of a stable isotope-labeled internal standard (e.g., d12-BCIPHIPP) is crucial. This standard is chemically identical to the analyte but has a different mass. It is added at the beginning of sample preparation and accounts for any analyte loss during extraction and for variations in instrument response, ensuring the highest accuracy and precision.[11]

1. Materials and Reagents

• Standards: BCIPHIPP certified reference standard, Isotope-labeled internal standard (e.g., d12-BCIPHIPP).

• Solvents: LC-MS grade methanol, acetonitrile, and water.[20]

• Reagents: Ammonium acetate, formic acid, β-glucuronidase (from Helix pomatia or similar).[12][21]

• SPE Cartridges: Bond Elut C18, 500 mg, 6 mL (or equivalent).[15]

• Labware: Polypropylene centrifuge tubes (15 mL and 50 mL), glass test tubes for evaporation, autosampler vials.

2. Sample Collection and Storage

Collect spot urine samples in sterile polypropylene containers.[12] To minimize degradation, samples should be immediately frozen and stored at -20°C or, for long-term storage, at -80°C until analysis.[12][21]

3. Sample Preparation Workflow

Caption: Experimental workflow for BCIPHIPP analysis in urine.

4. Detailed Step-by-Step Protocol

• Thawing: Thaw frozen urine samples at room temperature. Vortex briefly to ensure homogeneity.

• Aliquoting: Transfer 2.0 mL of urine into a 15 mL polypropylene tube.

• Internal Standard Spiking: Add 20 µL of the internal standard solution (e.g., 50 ng/mL d12-BCIPHIPP) to all samples, calibration standards, and quality controls.

• Enzymatic Hydrolysis:

  • Add 1.0 mL of 1 M sodium acetate buffer (pH 5.0).

  • Add 20 µL of β-glucuronidase/sulfatase enzyme solution.[12][21]

  • Vortex gently and incubate in a water bath at 37°C overnight (approx. 16 hours).[12]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the cartridge to go dry.

  • Loading: Load the entire hydrolyzed sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of LC-MS grade water to remove salts and polar interferences.

  • Drying: Dry the cartridge thoroughly under vacuum or nitrogen for 10-15 minutes.

  • Elution: Elute the target analytes with 6 mL of methanol into a clean glass tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 200 µL of the initial mobile phase (e.g., 95:5 Water:Methanol with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial with a glass insert.

5. Instrumental Analysis: LC-MS/MS Parameters

The following table provides typical starting parameters. These must be optimized for the specific instrument used.

Parameter	Typical Setting	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.[21][22]
Column	C18 or Biphenyl Column (e.g., 2.1 x 100 mm, <2.6 µm)	Biphenyl columns can offer unique selectivity for aromatic compounds.[7] C18 is a robust, general-purpose reverse-phase column.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation for positive ion mode or improve peak shape.
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile	Organic solvent for eluting the analyte from the reverse-phase column.
Flow Rate	0.3 - 0.4 mL/min	Appropriate for a 2.1 mm ID column.
Injection Volume	5 - 10 µL	Balances sensitivity with potential for column overload.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
MS System	Triple Quadrupole Mass Spectrometer	Required for sensitive and selective MRM-based quantification.
Ionization Mode	Electrospray Ionization (ESI), Negative	ESI is standard for polar/semi-polar compounds.[12] Negative mode is often optimal for phosphates.[16]
MRM Transitions	Analyte-specific, must be optimized	Example values below
BCIPHIPP (Precursor)	m/z 341.0	[M-H]⁻
BCIPHIPP (Product)	m/z 249.0	Fragment ion corresponding to loss of the hydroxylated side chain.
d12-BCIPHIPP (Precursor)	m/z 353.0	[M-H]⁻
d12-BCIPHIPP (Product)	m/z 255.0	Fragment ion corresponding to loss of the hydroxylated side chain.

Note: The exact m/z values for precursor and product ions should be determined by direct infusion of the analytical standard on the specific mass spectrometer being used.

6. Data Analysis and Quality Control

• Calibration: A calibration curve (typically 8-10 points) is prepared by spiking blank urine with known concentrations of the BCIPHIPP standard and a constant concentration of the internal standard. A linear regression (1/x weighted) of the analyte/internal standard peak area ratio versus concentration is used for quantification.

• Quality Control (QC): Analysis of QC samples is essential for a self-validating protocol. Each analytical batch should include:

  • Method Blanks: A blank matrix sample processed identically to unknown samples to check for contamination.

  • Low, Medium, and High QCs: Blank urine spiked at three different concentrations to assess the accuracy and precision of the method across the calibration range.

  • Duplicates: A duplicate analysis of at least one unknown sample to check for method reproducibility.

Conclusion

The quantification of bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) represents a significant advancement in the biomonitoring of the flame retardant TCIPP. Due to its high detection frequency and abundance relative to the traditional biomarker BCIPP, particularly in certain demographics, its measurement is critical for an accurate assessment of human exposure.[1][4] The LC-MS/MS protocol detailed here provides a robust, sensitive, and selective method for researchers, scientists, and public health professionals. By incorporating stable isotope dilution, enzymatic hydrolysis, and solid-phase extraction, this method ensures high-quality, reliable data suitable for large-scale biomonitoring studies and in-depth toxicological research.

References

• Hammel, S. C., Stapleton, H. M., Eichner, B., & Hoffman, K. (2020). Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children. Environmental Science & Technology Letters. [Link]

• Van den Eede, N., Tomy, G. T., Beaudoin, M. S., Letcher, R. J., Neels, H., & Covaci, A. (2016). Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum. Chemosphere. [Link]

• Hoffman, K., et al. (2020). Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children. ResearchGate. [Link]

• Van den Eede, N., et al. (2017). Time trend of tris (1-chloro-2-propyl) phosphate (TCIPP) biotransformation. ResearchGate. [Link]

• Maho, W., et al. (n.d.). Biotransformation of Tris (1-Chloro-2-Propyl) phosphate (TCIPP) and Tris (P-Tert-Butylphenyl) phosphate (TTBPP) in human liver microsomes. Poster Presentation. [Link]

• Hammel, S. C., et al. (2021). Reconsidering an Appropriate Urinary Biomarker for Flame Retardant Tris(1-chloro-2-propyl) Phosphate (TCIPP) Exposure in Children. Scholars@Duke. [Link]

• Van den Eede, N., et al. (2016). Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum. ResearchGate. [Link]

• Chen, Y. N., et al. (2023). Urinary levels of organophosphate flame retardants metabolites in a young population from Southern Taiwan and potential health effects. Frontiers in Public Health. [Link]

• Butt, C. M., et al. (2016). Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey. PMC. [Link]

• National Toxicology Program. (n.d.). Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate. NIH. [Link]

• Schindler, B. K., Förster, K., & Angerer, J. (2009). Determination of human urinary organophosphate flame retardant metabolites by solid-phase extraction and gas chromatography-tandem mass spectrometry. Journal of Chromatography B. [Link]

• Bastiaensen, M., et al. (2022). Investigation of in vitro biotransformation of tris (1-chloro-2-propyl) phosphate and confirmation in human urine. PMC. [Link]

• Kosarac, I., et al. (2016). Quantitative determination of nine urinary metabolites of organophosphate flame retardants using solid phase extraction and ultra performance liquid chromatography coupled to tandem mass spectrometry (UPLC–MS/MS). ResearchGate. [Link]

• Van den Eede, N., et al. (2013). A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry. ResearchGate. [Link]

• Vykoukalova, M., et al. (2021). Implementation of Sensitive Method for the Determination of Benzophenone and Camphor UV Filters in Human Urine. MDPI. [Link]

• Van den Eede, N., et al. (2015). Age as a determinant of phosphate flame retardant exposure of the Australian population and identification of novel urinary PFR metabolites. ResearchGate. [Link]

• Bastiaensen, M., et al. (2018). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry. [Link]

• Biswas, K., et al. (2024). Urinary Biomonitoring of Organophosphate Flame Retardants in Spray Polyurethane Foam (SPF) Applicators. ResearchGate. [Link]

• Petropoulou, S. S. E., et al. (2017). LC-NESI–MS/MS chromatograms (MRM) of a blank solvent sample (A), a... ResearchGate. [Link]

• Al-Nidawy, B. M. A., et al. (2023). Development and Validation of a New UFLC–MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine. MDPI. [Link]

• Wang, Y., et al. (2020). Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach. PMC. [Link]

• Agilent Technologies. (n.d.). Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL. Agilent. [Link]

• Cunha, S. C., et al. (2018). Analytical methods for human biomonitoring of pesticides. A review. ScienceDirect. [Link]

• Lin, C., et al. (2021). UPLC-ESI-MS/MS Method for the Quantitative Measurement of Aliphatic Diamines, Trimethylamine N-oxide, and β-Methylamino-L-alanine in Urine. CDC Stacks. [Link]

• Crescenzi, C., et al. (2004). Determination of a flame retardant hydrolysis product in human urine by SPE and LC-MS. Comparison of molecularly imprinted solid-phase extraction with a mixed-mode anion exchanger. Analytical and Bioanalytical Chemistry. [Link]

• Centers for Disease Control and Prevention. (n.d.). Flame Retardants-Urine Laboratory Procedure Manual. CDC. [Link]

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Application Note: Quantitation of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) in Environmental Biomonitoring

Target Audience: Analytical Chemists, Toxicologists, and Environmental Health Researchers Document Type: Technical Application Note & Validated Protocol

Introduction & Mechanistic Context

The phasing out of polybrominated diphenyl ethers (PBDEs) has led to a surge in the use of organophosphate flame retardants (OPFRs), particularly Tris(1-chloro-2-propyl) phosphate (TCIPP or TCPP) . TCIPP is now ubiquitous in polyurethane foams, insulation, and consumer electronics[1]. Consequently, human exposure via dust ingestion, inhalation, and dermal absorption is widespread[2].

In environmental monitoring and epidemiological studies, measuring the parent compound (TCIPP) in biological matrices is highly problematic. TCIPP is a pervasive laboratory contaminant; its presence in ambient air and dust frequently leads to false positives and overestimation of human exposure. To establish a self-validating analytical system, researchers must target in vivo biotransformation products[1].

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) (CAS: 1477495-11-6) is the primary phase I oxidative metabolite of TCIPP[1]. Upon absorption, TCIPP undergoes rapid oxidative hydroxylation of the propyl side chain by hepatic Cytochrome P450 (CYP450) enzymes[3]. Because BCIPHIPP is formed exclusively in vivo, its detection in urine provides an unambiguous, contamination-free biomarker of internal TCIPP exposure[4].

Toxicokinetic Pathway of TCIPP

Fig 1. Hepatic biotransformation of TCIPP to BCIPHIPP and BCIPP.

Experimental Protocol: Extraction and LC-MS/MS Analysis

To achieve high-fidelity quantification of BCIPHIPP in human urine, the following protocol utilizes Solid-Phase Extraction (SPE) coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Causality Behind Experimental Choices (E-E-A-T)

• Avoidance of Enzymatic Deconjugation: Unlike many other environmental toxicants (e.g., bisphenols), in vitro human liver microsome studies indicate that TCIPP does not form significant Phase II glucuronide or sulfate conjugates[3]. Therefore, enzymatic hydrolysis is omitted, streamlining the workflow and preserving sample integrity.

• Sorbent Selection (HLB): BCIPHIPP is an amphiphilic molecule; it contains both a hydrophobic chlorinated propyl chain and a highly polar hydroxyl group. Hydrophilic-Lipophilic Balance (HLB) polymeric sorbents are specifically chosen because they provide optimal retention for this dual-polarity profile, preventing breakthrough during sample loading.

• Isotope Dilution: Matrix-induced ion suppression in electrospray ionization (ESI) is a critical failure point in urine analysis. Spiking samples with an isotopically labeled internal standard, such as d6-BCIPHIPP [5], ensures that any matrix effects or extraction losses are mathematically normalized, validating the quantitative output.

Step-by-Step Methodology

Phase 1: Sample Preparation

• Thaw human urine samples at room temperature and vortex for 10 seconds to ensure homogeneity.

• Aliquot 2.0 mL of urine into a clean 15 mL polypropylene centrifuge tube.

• Spike the aliquot with 10 µL of a 100 ng/mL d6-BCIPHIPP internal standard solution (final ISTD concentration: 0.5 ng/mL)[5].

• Add 2.0 mL of 0.1% Formic Acid in LC-MS grade water to acidify the sample, ensuring the phosphate group remains protonated for optimal SPE retention.

• Centrifuge at 4,000 rpm for 10 minutes to pellet any cellular debris or precipitates.

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Condition a 60 mg/3 mL HLB SPE cartridge with 3 mL of Methanol, followed by 3 mL of LC-MS grade water. (Do not let the sorbent dry).

• Loading: Load the supernatant from Phase 1 onto the cartridge at a controlled flow rate of ~1 mL/min.

• Washing: Wash the cartridge with 3 mL of 5% Methanol in water to elute polar interferents. Dry the cartridge under a high vacuum for 5 minutes.

• Elution: Elute BCIPHIPP using 4 mL of Methanol/Acetonitrile (1:1, v/v) into a clean glass collection tube.

• Concentration: Evaporate the eluate to near-dryness under a gentle stream of ultra-high-purity Nitrogen at 35°C.

• Reconstitution: Reconstitute the residue in 200 µL of Initial Mobile Phase (e.g., 90% Water / 10% Methanol). Vortex and transfer to an autosampler vial.

Phase 3: LC-MS/MS Parameters

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• MRM Transitions (BCIPHIPP): m/z 307.0 → m/z 159.0 (Quantifier); m/z 307.0 → m/z 97.0 (Qualifier)[6].

Analytical Workflow Diagram

Fig 2. Step-by-step analytical workflow for BCIPHIPP extraction and quantification.

Data Presentation & Epidemiological Significance

BCIPHIPP is currently recognized as one of the most abundant and frequently detected OPFR metabolites in human populations. Recent biomonitoring studies, including data derived from the National Health and Nutrition Examination Survey (NHANES), highlight its prevalence[7].

Comparative Table of Major OPFR Metabolites in Human Urine

Metabolite	Parent Compound	Detection Frequency (%)	Median Conc. (pg/mL)	Limit of Detection (ng/mL)	Clinical Association
BCIPHIPP	TCIPP	> 98.0%	~720	0.05 - 0.10	Lipid Dysregulation
DPHP	TPHP	> 90.0%	~610	0.16	Oxidative Stress[8]
BDCIPP	TDCIPP	> 80.0%	~450	0.11	Reprotoxicity
BCEP	TCEP	> 60.0%	~120	0.08	HDL-C Reduction[7]

Data synthesized from recent NHANES and European biomonitoring cohorts[8].

Clinical Implications

The high detection frequency of BCIPHIPP (>98%) indicates chronic, population-level exposure to TCIPP[1]. In advanced toxicological studies, elevated urinary levels of BCIPHIPP have been statistically correlated with disruptions in lipid metabolism. Specifically, multiple regression analyses have shown that exposure to chlorinated OPFRs is negatively associated with total cholesterol (TC) and high-density lipoprotein cholesterol (HDL-C) levels, raising concerns about long-term cardiovascular risks. Furthermore, maternal exposure to OPFR mixtures, indicated by high BCIPHIPP levels, has been investigated for potential impacts on fetal development and gestational age.

References

• ResearchGate. "Organophosphate ester flame retardants and plasticizers in a Chinese population: Significance of hydroxylated metabolites and implication for human exposure". Environmental Pollution. Available at:[Link]

• Frontiers. "Association between organophosphate flame retardant exposure and lipid metabolism: data from the 2013–2014 National Health and Nutrition Examination Survey". Frontiers in Endocrinology. Available at: [Link]

• PubChemLite. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate". Université du Luxembourg. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate". NIH. Available at: [Link]

• PubMed. "Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum". NIH. Available at:[Link]

• ACS Publications. "Assessment of Human Exposure to Traditional and Novel Organophosphate Esters via Multiple Personal Matrices". Environmental Science & Technology. Available at:[Link]

• ResearchGate. "Organophosphorus Flame Retardants: A Global Review of Indoor Contamination and Human Exposure in Europe and Epidemiological Evidence". IJERPH. Available at:[Link]

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Application Note: Synthesis and Validation of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) Reference Standards

Introduction and Clinical Relevance

Tris(1-chloro-2-propyl) phosphate (TCIPP) is a ubiquitous organophosphate flame retardant (OPFR) widely utilized in polyurethane foams, insulation, and consumer plastics as a replacement for legacy brominated flame retardants[1]. Upon human exposure, TCIPP undergoes rapid Phase I metabolism in the liver. Hepatic cytochrome P450 enzymes catalyze the oxidative hydroxylation of one of the propyl side chains, yielding the primary metabolite Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) [1].

Recent biomonitoring studies demonstrate that BCIPHIPP is a critical biomarker for assessing OPFR exposure, with detection frequencies reaching 100% in urine samples from both occupationally exposed workers and mother-toddler cohorts[2][3]. Because commercial availability of high-purity BCIPHIPP is often limited to specialized custom syntheses[4], laboratories conducting pharmacokinetic, environmental, or toxicological LC-MS/MS analyses require robust, reproducible in-house synthetic protocols to generate their own analytical reference standards.

Fig 1. In vivo metabolic pathway of TCIPP to BCIPHIPP via hepatic oxidative hydroxylation.

Chemical Synthesis Strategy: Causality and Design

The IUPAC designation for BCIPHIPP is bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate[5]. The structural complexity lies in ensuring that the phosphate ester linkage occurs specifically at the secondary carbon (C2) of the hydroxylated propyl chain, leaving the primary hydroxyl group (C1) free.

Strategic Rationale:

• Phosphorylation: We begin by synthesizing the reactive intermediate bis(1-chloro-2-propyl) phosphorochloridate via the controlled reaction of phosphorus oxychloride (POCl₃) with two equivalents of 1-chloro-2-propanol.

• Regioselective Coupling: To force the phosphate linkage to the secondary hydroxyl of the third propyl group, we utilize 1-O-(tert-butyldimethylsilyl)-1,2-propanediol (1-O-TBS-1,2-propanediol). The bulky TBS group protects the primary hydroxyl, ensuring exclusive reaction at the C2 position.

• Mild Deprotection (Critical Step): Standard deprotection methods like palladium-catalyzed hydrogenation (Pd/C, H₂) are strictly avoided here. Causality: Catalytic hydrogenation carries a high risk of inadvertently cleaving the aliphatic C-Cl bonds on the other two propyl chains (dechlorination). Instead, we utilize Tetrabutylammonium fluoride (TBAF) in THF, which selectively cleaves the Si-O bond under mild conditions without affecting the aliphatic chlorides or the phosphate ester[1].

Fig 2. Synthetic workflow using TBS protection to prevent aliphatic dechlorination.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of Bis(1-chloro-2-propyl) phosphorochloridate

Self-Validating System: The reaction progress is monitored via ³¹P NMR. The disappearance of the POCl₃ signal (~2.0 ppm) and the emergence of a new peak at ~4.5 ppm confirms the formation of the phosphorochloridate intermediate.

• Purge a 250 mL round-bottom flask with anhydrous N₂ and add 15.3 g (0.1 mol) of POCl₃ in 100 mL of anhydrous dichloromethane (DCM).

• Cool the mixture to 0°C using an ice bath.

• Add 20.2 g (0.2 mol) of triethylamine (TEA) as an acid scavenger.

• Dropwise, over 1 hour, add 18.9 g (0.2 mol) of 1-chloro-2-propanol. Maintain the temperature below 5°C to prevent over-substitution.

• Stir the reaction at room temperature for 4 hours. Filter the precipitated TEA-HCl salts and concentrate the filtrate under reduced pressure to yield the crude intermediate.

Protocol B: Coupling with 1-O-TBS-1,2-propanediol

• Dissolve the crude phosphorochloridate (approx. 0.1 mol) in 100 mL of anhydrous THF and cool to 0°C.

• Add 11.1 g (0.11 mol) of TEA.

• Slowly add 19.0 g (0.1 mol) of 1-O-TBS-1,2-propanediol dissolved in 20 mL of THF.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Validation: Perform Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (7:3). The disappearance of the TBS-propanediol spot confirms complete coupling.

• Quench with saturated aqueous NaHCO₃, extract with ethyl acetate (3 x 50 mL), dry over anhydrous Na₂SO₄, and evaporate the solvent.

Protocol C: TBS Deprotection and Final Purification

• Dissolve the crude TBS-protected BCIPHIPP in 50 mL of anhydrous THF.

• Add 1.2 equivalents of TBAF (1M solution in THF) dropwise at 0°C.

• Stir for 2 hours at room temperature.

• Validation: Monitor via LC-MS. The mass shift from the protected precursor to the target mass of m/z 308.03 confirms successful deprotection.

• Quench with water, extract with DCM, and concentrate.

• Purify the residue via preparative HPLC (C18 column, Water/Acetonitrile gradient) to achieve >98% chemical purity required for reference standards[4].

Analytical Characterization & Data Presentation

To ensure the synthesized BCIPHIPP standard is fit for purpose in biomonitoring studies, rigorous structural and quantitative validation is required. BCIPHIPP has a monoisotopic mass of 308.03 Da and is typically detected in positive ionization mode [M+H]⁺ at m/z 309.04[2][6].

Table 1: LC-MS/MS MRM Parameters for BCIPHIPP Quantification

The fragmentation pattern involves the sequential loss of the chlorinated side chains, which is highly characteristic of OPFR metabolites[2].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Structural Assignment
BCIPHIPP (Quantifier)	309.0415	250.9998	15	[M+H - C₃H₆O]⁺ (Loss of hydroxylated chain)
BCIPHIPP (Qualifier)	309.0415	174.9919	25	[C₃H₉ClO₄P]⁺ (Loss of two side chains)

Table 2: Expected ¹H NMR Chemical Shifts (CDCl₃, 400 MHz)

NMR validation is the definitive self-validating step to confirm regioselectivity (ensuring the phosphate is at C2 and the hydroxyl is at C1).

Proton Environment	Multiplicity	Expected Shift (δ, ppm)	Integration
-CH₃ (on chlorinated chains)	Doublet	~1.40	6H
-CH₃ (on hydroxylated chain)	Doublet	~1.30	3H
-OH (Primary hydroxyl)	Broad Singlet	~2.50	1H
-CH₂Cl	Multiplet	~3.60	4H
-CH₂OH	Multiplet	~3.70	2H
-CH-O-P (Hydroxylated chain)	Multiplet	~4.60	1H
-CH-O-P (Chlorinated chains)	Multiplet	~4.80	2H

References

• Investigation of in vitro biotransformation of tris (1-chloro-2-propyl) phosphate and confirmation in human urine - PMC. National Institutes of Health (NIH). Available at:[Link]

• Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160. PubChem, National Institutes of Health (NIH). Available at:[Link]

• Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey - PMC. National Institutes of Health (NIH). Available at: [Link]

• Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate - PubChemLite. Université du Luxembourg. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Matrix Effects in the LC-MS/MS Analysis of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate

Welcome to the technical support center for the analysis of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the common challenge of matrix effects in their experiments. As a Senior Application Scientist, this guide synthesizes technical expertise with practical, field-proven insights to ensure the integrity and accuracy of your analytical results.

BCIPHIPP is a key hydroxylated metabolite of the widely used organophosphate flame retardant, tris(1-chloro-2-propyl) phosphate (TCPP or TCIPP)[1]. Accurate quantification of BCIPHIPP in biological and environmental matrices is crucial for assessing human exposure to its parent compound[1][2]. However, like many analytes in complex samples, its analysis by LC-MS/MS is susceptible to matrix effects, which can significantly compromise data quality[3][4][5].

This guide will provide a comprehensive overview of matrix effects, troubleshooting strategies in a question-and-answer format, and frequently asked questions to empower you to develop robust and reliable analytical methods.

Understanding Matrix Effects in LC-MS/MS

In LC-MS/MS, the "matrix" refers to all components in a sample other than the analyte of interest[3]. These components can include salts, lipids, proteins, and other endogenous or exogenous compounds[3][6]. Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression or enhancement[4][7][8]. This phenomenon can adversely affect the accuracy, precision, and sensitivity of the analytical method[7][9].

Ion suppression, the more common of the two, results in a decreased analyte signal, while ion enhancement leads to an increased signal. Both can lead to inaccurate quantification of BCIPHIPP. The primary cause of ion suppression is competition for ionization between the analyte and co-eluting matrix components in the electrospray ionization (ESI) source.

Troubleshooting Guide: Overcoming Matrix Effects for BCIPHIPP Analysis

This section addresses specific issues you may encounter during the LC-MS/MS analysis of BCIPHIPP, providing potential causes and actionable solutions.

Question 1: I am observing poor sensitivity and a lower-than-expected signal for BCIPHIPP in my samples compared to my standards prepared in a clean solvent. What could be the cause?

Answer: This is a classic sign of ion suppression . The co-eluting matrix components from your sample are likely interfering with the ionization of BCIPHIPP in the ion source, leading to a reduced signal intensity[9][10][11].

Troubleshooting Steps:

• Confirm Matrix Effects: To verify that you are experiencing matrix effects, you can perform a post-extraction spike experiment. Compare the peak area of BCIPHIPP in a blank matrix extract spiked with a known concentration of the analyte to the peak area of a standard of the same concentration prepared in a clean solvent. A significant difference in peak areas confirms the presence of matrix effects.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis[3][10].

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples and isolating analytes[3][12]. For the analysis of organophosphate flame retardant metabolites in urine, SPE with cartridges like Bond-Elut C18 has been shown to be effective[2].

  • Liquid-Liquid Extraction (LLE): LLE can also be used to separate BCIPHIPP from interfering matrix components based on its solubility characteristics[6][12].

  • Protein Precipitation: For biological samples with high protein content like plasma or serum, protein precipitation with agents like acetonitrile or methanol is a simple and fast way to remove a significant portion of the matrix[12]. However, this method may not be sufficient to remove all interfering components, such as phospholipids.

• Chromatographic Separation: Improving the separation of BCIPHIPP from co-eluting matrix components can significantly reduce ion suppression[3][9].

  • Adjust Gradient Elution: Modify your mobile phase gradient to increase the resolution between BCIPHIPP and the region where matrix components elute. It's often observed that many interfering compounds elute early in the chromatogram, so adjusting the initial gradient conditions can be beneficial[9].

  • Change Column Chemistry: If you are using a standard C18 column, consider trying a column with a different stationary phase (e.g., a biphenyl or pentafluorophenyl (PFP) phase) to alter the selectivity and improve separation from matrix interferences.

• Dilute the Sample: A straightforward approach to reducing matrix effects is to dilute the sample[7]. This reduces the concentration of interfering components, but it also dilutes your analyte, so this is only a viable option if your method has sufficient sensitivity.

Question 2: My results for BCIPHIPP are highly variable and not reproducible, even for replicate injections of the same sample. What is causing this?

Answer: High variability and poor reproducibility are often symptoms of inconsistent matrix effects[11]. The composition and concentration of interfering components can vary between samples, leading to different degrees of ion suppression or enhancement for each injection.

Troubleshooting Steps:

• Implement an Internal Standard: The use of a stable isotope-labeled (SIL) internal standard is the most reliable way to compensate for variability caused by matrix effects[3][8]. A SIL internal standard for BCIPHIPP, such as a deuterated or ¹³C-labeled analog, will co-elute with the analyte and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte peak area to the internal standard peak area, you can achieve accurate and precise quantification despite variations in matrix effects.

• Matrix-Matched Calibration: If a suitable SIL internal standard is not available, preparing your calibration standards in a blank matrix that is representative of your samples can help to compensate for matrix effects[3]. This approach ensures that your calibrators and samples experience similar matrix-induced signal changes.

• Improve Sample Homogenization: Ensure that your samples are thoroughly homogenized before extraction. Inconsistent sample preparation can lead to variable amounts of matrix components being extracted, contributing to poor reproducibility.

Question 3: I have tried optimizing my sample preparation and chromatography, but I am still observing significant ion suppression. Are there any other strategies I can employ?

Answer: If you have exhausted improvements in sample cleanup and chromatography, there are a few other approaches you can consider:

• Change Ionization Source: While electrospray ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds[13]. Investigating the use of an APCI source for the analysis of BCIPHIPP could be a worthwhile experiment.

• Post-Column Infusion Study: To identify the specific retention times where ion suppression is most severe, you can perform a post-column infusion experiment. A solution of BCIPHIPP is continuously infused into the mobile phase after the analytical column, and a blank matrix extract is injected. Any dips in the baseline signal of BCIPHIPP indicate regions of ion suppression, allowing you to adjust your chromatography to ensure your analyte does not elute in these zones[7].

• Standard Addition: The method of standard addition can be used to accurately quantify your analyte in a complex matrix, even in the presence of significant matrix effects. This involves adding known amounts of a BCIPHIPP standard to several aliquots of your sample and then determining the concentration of the analyte in the original sample by extrapolation. While this method is accurate, it is also more time-consuming as it requires multiple analyses for each sample.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting matrix effects in the LC-MS/MS analysis of BCIPHIPP.

Caption: A decision tree for troubleshooting matrix effects.

Sample Preparation Protocol Comparison

The choice of sample preparation technique is critical for mitigating matrix effects. The following table provides a comparison of common methods.

Sample Preparation Technique	Principle	Advantages	Disadvantages	Suitability for BCIPHIPP
Protein Precipitation (PPT)	Proteins are precipitated from the sample using an organic solvent or acid, and the analyte remains in the supernatant.[12]	Simple, fast, and inexpensive.[12]	May not remove all interfering components, especially phospholipids.	Suitable for initial cleanup of biological fluids like plasma or serum.
Liquid-Liquid Extraction (LLE)	The analyte is partitioned between two immiscible liquid phases based on its solubility.[12]	Can provide a cleaner extract than PPT.[6]	Can be labor-intensive and may use large volumes of organic solvents.	A good option for a wide range of sample matrices.
Solid-Phase Extraction (SPE)	The analyte is retained on a solid sorbent while interfering components are washed away. The analyte is then eluted with a small volume of solvent.[12]	Provides excellent sample cleanup and can concentrate the analyte.[3]	Can be more expensive and require method development to optimize the sorbent and solvents.	Highly recommended for complex matrices to achieve the best reduction in matrix effects.[2]

Frequently Asked Questions (FAQs)

Q1: What is the chemical structure of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)?

A1: The molecular formula of BCIPHIPP is C₉H₁₉Cl₂O₅P[14]. It is a hydroxylated metabolite of tris(1-chloro-2-propyl) phosphate (TCPP)[1].

Q2: In which matrices is BCIPHIPP typically analyzed?

A2: BCIPHIPP is most commonly measured in human urine as a biomarker of exposure to TCPP[1][2]. It can also be analyzed in other biological matrices such as serum or plasma, as well as in environmental samples like indoor dust[15][16].

Q3: Why is a stable isotope-labeled internal standard so important for accurate quantification?

A3: A stable isotope-labeled (SIL) internal standard is considered the gold standard for quantitative LC-MS/MS analysis because it has nearly identical chemical and physical properties to the analyte. This means it will behave similarly during sample preparation, chromatography, and ionization. By co-eluting with the analyte, it experiences the same degree of matrix effects, allowing for reliable correction and leading to more accurate and precise results[3][8].

Q4: Can I use a structural analog as an internal standard if a SIL version of BCIPHIPP is not available?

A4: While a SIL internal standard is ideal, a structural analog that is not naturally present in the samples can be used as an alternative. However, it is important to validate that the structural analog behaves similarly to BCIPHIPP in terms of extraction recovery and ionization response. It may not compensate for matrix effects as effectively as a SIL internal standard because its chromatographic retention and ionization efficiency may differ from the analyte.

Q5: What are some common sources of matrix effects in biological samples?

A5: In biological samples such as plasma, serum, and urine, common sources of matrix effects include phospholipids, salts, urea, and proteins[6]. Phospholipids are particularly problematic as they are often co-extracted with analytes and can cause significant ion suppression.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International. (2026, March 13). Retrieved from [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Retrieved from [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Retrieved from [Link]

• Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust - PubMed. (2011, February 15). Retrieved from [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. (n.d.). Retrieved from [Link]

• LC-MS Sample Preparation: Techniques & Challenges. (n.d.). Retrieved from [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma. (2025, November 19). Retrieved from [Link]

• Development and validation of a method for determinion of organophosphorus flame retardant di-ester and hydroxylated metabolites in human urine - PubMed. (2026, April 8). Retrieved from [Link]

• Development and validation of a multi-residue method for the simultaneous analysis of brominated and organophosphate flame retardants, organochlorine pesticides, and polycyclic aromatic compounds in household dust - RSC Publishing. (2021, September 15). Retrieved from [Link]

• Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160. (n.d.). Retrieved from [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories - ZefSci. (2025, May 6). Retrieved from [Link]

• An Uncommon Fix for LC–MS Ion Suppression | LCGC International. (2026, March 11). Retrieved from [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results - ResolveMass Laboratories Inc. (2025, December 29). Retrieved from [Link]

• Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS - PubMed. (2018, December 15). Retrieved from [Link]

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing). (2021, August 30). Retrieved from [Link]

• THE IDENTIFICATION AND QUANTIFICATION OF ORGANOPHOSPHATE FLAME RETARDANTS IN RAW MATERIALS UTILIZED IN POLYURETHANE PRODUCTION - ResearchGate. (n.d.). Retrieved from [Link]

• Liquid Chromatography−Tandem Mass Spectrometry Determination of Nonionic Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples | Analytical Chemistry - ACS Publications. (2005, March 30). Retrieved from [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International. (2026, March 14). Retrieved from [Link]

• Liquid Chromatography Mass Spectrometry - Shimadzu Scientific Instruments. (n.d.). Retrieved from [Link]

• Determination of organophosphate flame retardants and plasticizers in lipid-rich matrices using dispersive solid-phase extraction as a sample cleanup step and ultra-high performance liquid chromatography with atmospheric pressure chemical ionization mass spectrometry - PubMed. (2015, July 23). Retrieved from [Link]

Sources

• 1. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | 1477495-11-6 | Benchchem [benchchem.com]
• 2. Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
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• 5. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
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• 7. chromatographyonline.com [chromatographyonline.com]
• 8. nebiolab.com [nebiolab.com]
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• 11. zefsci.com [zefsci.com]
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• 13. Determination of organophosphate flame retardants and plasticizers in lipid-rich matrices using dispersive solid-phase extraction as a sample cleanup step and ultra-high performance liquid chromatography with atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Development and validation of a multi-residue method for the simultaneous analysis of brominated and organophosphate flame retardants, organochlorine pesticides, and polycyclic aromatic compounds in household dust - Analytical Methods (RSC Publishing) [pubs.rsc.org]

overcoming isomeric interference in "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" analysis

Welcome to the technical support center for the analysis of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate. This guide provides in-depth troubleshooting advice, validated protocols, and expert insights to help you overcome the significant analytical challenge of isomeric interference for this compound and its analogues.

Introduction: The Challenge of BCPP-OH Isomers

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate, a hydroxylated metabolite of the widely used organophosphate flame retardant Tris(1-chloro-2-propyl) phosphate (TCIPP), is a key biomarker for exposure assessment.[1] The technical name for this compound is bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate.[2] However, its analysis is complicated by the presence of multiple isomers—molecules with the same mass but different structural arrangements. These isomers can arise from the different possible chlorination positions on the propyl chains of the parent TCIPP molecule.[1]

Since mass spectrometry (MS) alone cannot distinguish between isomers, robust chromatographic separation is essential for accurate quantification and identification.[3] Failure to resolve these isomers can lead to significant analytical errors, potentially misrepresenting exposure data and toxicological assessments. This guide is designed to equip you with the strategies needed to achieve clean, reliable, and reproducible results.

Frequently Asked Questions (FAQs)

Section 1: Chromatographic Separation

Q1: My standard C18 column isn't resolving the BCPP-OH isomers in my LC-MS analysis. What column chemistries should I try next?

A: This is a common issue. While C18 columns separate primarily based on hydrophobicity, isomers often have very similar hydrophobicities.[4] To resolve them, you need a stationary phase that offers alternative separation mechanisms.

Consider columns with enhanced shape selectivity and different interaction modes:[5][6]

• Phenyl-Hexyl or Biphenyl Columns: These phases are highly recommended for separating positional isomers. They provide π-π interactions between the phenyl rings on the stationary phase and the analyte, offering a different selectivity mechanism compared to the purely hydrophobic interactions of a C18 phase.[5] The rigid structure of these phases can better differentiate the subtle geometric differences between isomers.

• Pentafluorophenyl (PFP) Columns: PFP phases are exceptionally versatile, providing a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. This multi-modal separation power is often highly effective for resolving closely related isomers that co-elute on other columns.[5]

• Embedded Polar Group (e.g., Amide) Columns: These columns have a polar group embedded in the alkyl chain. This feature can alter the phase's interaction with polar analytes and provides steric hindrance (shape selectivity) that can be highly effective for separating diastereomers.[5]

Q2: I'm using Gas Chromatography (GC), but my BCPP-OH peaks are broad and tailing. What is causing this and how can I fix it?

A: The peak tailing you are observing is almost certainly caused by the polar hydroxyl (-OH) group on the BCPP-OH molecule.[7] This polar group can interact strongly with active sites (e.g., free silanols) within the GC inlet liner and column, leading to poor peak shape and analyte loss.[7]

The most effective solution is derivatization . By chemically modifying the hydroxyl group, you create a new, less polar, and more volatile compound that is much better suited for GC analysis.[8]

• Silylation: This is the most common and effective method. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) react with the active hydrogen on the hydroxyl group, replacing it with a non-polar trimethylsilyl (TMS) group.[9][10] The resulting TMS-ether is more volatile and thermally stable, leading to sharp, symmetrical peaks.[8]

Additionally, ensure your entire GC system is highly inert, from the inlet liner to the column itself, to minimize any secondary interactions.[9]

Q3: Should I be using GC-MS or LC-MS/MS for this analysis?

A: The choice depends on your specific laboratory capabilities and sample matrix. Both can be successful, but they have distinct advantages and disadvantages for this analyte.

Technique	Pros	Cons	Best For
GC-MS/MS	- High chromatographic resolution.- Robust, widely available technology.- Clear, reproducible fragmentation with Electron Ionization (EI).	- Requires derivatization to analyze the polar BCPP-OH molecule.[10][11]- High inlet temperatures can cause degradation of some organophosphates.	Labs with established GC workflows and experience with derivatization. Often used in environmental monitoring for a wide range of flame retardants.[12][13]
LC-MS/MS	- Directly analyzes the polar BCPP-OH without derivatization.- Gentler ionization (ESI, APCI) minimizes thermal degradation.- Generally offers better sensitivity for organophosphates.[14]	- Chromatographic resolution can be more challenging and requires careful column selection.- More susceptible to matrix effects like ion suppression.[15]	High-throughput analysis, complex biological matrices (e.g., urine, plasma), and when avoiding derivatization is preferred.

Section 2: Mass Spectrometry & Detection

Q4: All my separated isomer peaks have the same precursor and product ions in MS/MS. How can I confidently identify each one?

A: This is expected, as isomers have the same mass and often produce identical fragments. The definitive way to identify each isomeric peak is to use commercially available analytical standards for each specific isomer , if they exist. By injecting a pure standard of each isomer, you can assign its identity based on its unique retention time under your specific chromatographic conditions.

If individual isomer standards are not available, you may need to:

• Reference Literature: Cite studies that have previously identified and assigned the elution order of these isomers.

• Relative Abundance: In cases where the isomeric mixture in technical products is consistent, you may be able to tentatively identify peaks based on their expected relative proportions. However, this is not a definitive identification.

Q5: How can I improve the sensitivity of my LC-MS/MS method for BCPP-OH?

A: Poor sensitivity in LC-MS is often due to inefficient ionization in the electrospray source.[9]

• Optimize Mobile Phase: Ensure the mobile phase pH promotes the formation of the desired ion. For organophosphate analysis in negative mode, a mobile phase that helps deprotonate the molecule can be beneficial. In positive mode, additives like formic acid or ammonium formate are commonly used to promote the formation of [M+H]⁺ or [M+NH₄]⁺ adducts.[16][17]

• Optimize Source Parameters: Systematically tune the ESI source parameters, including capillary voltage, gas flows (nebulizer, desolvation), and temperatures, to maximize the signal for your specific analyte.[18]

• Consider an Alternative Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can sometimes provide better sensitivity and be less susceptible to matrix effects for certain organophosphate flame retardants compared to ESI.[14]

• Derivatization for Sensitivity: While not required for chromatography, specialized derivatization agents can be used to add a permanently charged "tag" to the molecule, dramatically increasing its ionization efficiency and the resulting MS signal.[11][18]

Analytical Workflows & Protocols

Workflow 1: Troubleshooting Poor Isomer Resolution

This workflow provides a logical decision tree for addressing inadequate chromatographic separation of BCPP-OH isomers.

Caption: Decision tree for troubleshooting poor isomer separation.

Protocol 1: Derivatization of BCPP-OH for GC-MS Analysis (Silylation)

This protocol describes a general method for silylating hydroxylated compounds to improve their volatility and chromatographic performance.[8][9][10]

Reagents & Materials:

• Sample extract containing BCPP-OH, dried completely.

• Silylation Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Solvent: Pyridine or Acetonitrile (anhydrous).

• 2 mL autosampler vials with inserts.

• Heating block or oven set to 70°C.

Procedure:

• Drying: Ensure the sample extract in the vial is completely free of water and solvent. Dry it under a gentle stream of nitrogen. Water will quench the derivatization reagent.

• Reconstitution: Add 50 µL of pyridine or acetonitrile to the dried sample.

• Reagent Addition: Add 50 µL of BSTFA (+1% TMCS) to the vial. The TMCS acts as a catalyst.

• Reaction: Cap the vial tightly and vortex briefly. Place the vial in a heating block at 70°C for 45 minutes.

• Cooling: Remove the vial and allow it to cool completely to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. Note that silyl derivatives can be sensitive to moisture, so analyze them as soon as possible.[9]

Protocol 2: Illustrative GC-MS/MS Starting Conditions

These are suggested starting parameters. Optimization will be required for your specific instrument and isomers. (Adapted from methods for general organophosphate flame retardants).[12][13]

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Standard, robust platform for environmental analysis.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)	A workhorse, non-polar column suitable for a wide range of semi-volatile compounds.
Inlet	Splitless, 280°C	Maximizes analyte transfer to the column for trace analysis.
Carrier Gas	Helium, 1.2 mL/min (constant flow)	Inert carrier gas providing good efficiency.
Oven Program	80°C (hold 2 min), ramp 15°C/min to 300°C (hold 10 min)	A typical ramp rate for separating a range of flame retardants. A slower ramp may improve isomer resolution.
MS System	Triple Quadrupole (e.g., Agilent 7000 series)	Required for MS/MS (MRM mode) to achieve selectivity and sensitivity.
Ionization	Electron Ionization (EI), 70 eV	Standard, reproducible ionization for creating fragment ions.
MS Source Temp	280°C	Standard operating temperature.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Protocol 3: Illustrative LC-MS/MS Starting Conditions

These are suggested starting parameters for direct analysis without derivatization. (Adapted from methods for general organophosphate flame retardants).[16][18]

Parameter	Setting	Rationale
LC System	UPLC/UHPLC System (e.g., Waters Acquity)	High-pressure systems provide better resolution with smaller particle columns.
Column	Phenyl-Hexyl or PFP (e.g., 100 mm x 2.1 mm, <2 µm)	Chosen for alternative selectivity to resolve isomers.[5]
Mobile Phase A	Water with 0.1% Formic Acid	Acid modifier to promote protonation for positive ion mode.
Mobile Phase B	Methanol with 0.1% Formic Acid	Common organic solvent for reversed-phase chromatography.
Gradient	Start at 30% B, ramp to 95% B over 10 min, hold 3 min	A typical gradient; may need to be broadened (slower ramp) to improve isomer separation.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp	40°C	Elevated temperature reduces viscosity and can improve peak shape.
MS System	Triple Quadrupole (e.g., Xevo TQ-S)	Standard for quantitative LC-MS/MS analysis.
Ionization	Electrospray (ESI), Positive Mode	ESI is well-suited for polar molecules.
Capillary Voltage	~1.0 kV	Must be optimized for the specific analyte and system.
Desolvation Temp	~500°C	Must be optimized for efficient solvent evaporation.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Monitors specific transitions for high selectivity.

Visualizing the Analytical Approach

Caption: General workflow for the analysis of BCPP-OH isomers.

References

• PubChem. (n.d.). Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate. National Center for Biotechnology Information. Retrieved from [Link]

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• Phillips, K. A., et al. (2018). Structures of TCPP Isomers. ResearchGate. Available from: [Link]

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• Wolschke, H., et al. (2005). Liquid Chromatography−Tandem Mass Spectrometry Determination of Nonionic Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples. Analytical Chemistry, 77(9), 2845-2851. Available from: [Link]

• Main, M., et al. (2014). Approaches for the Analysis of Chlorinated Lipids. Prostaglandins & Other Lipid Mediators, 107, 123-130. Available from: [Link]

• Koley, S., et al. (2022). An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids. Journal of Experimental Botany, 73(11), 3783-3793. Available from: [Link]

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• MAC-MOD Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations. MAC-MOD Analytical. Available from: [Link]

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troubleshooting poor peak shape for "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" in chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) and related organophosphate flame retardants (OPFRs). As a hydroxylated metabolite of Tris(1-chloro-2-propyl) phosphate (TCIPP), BCIPHIPP's chemical properties—specifically its polarity and potential for hydrogen bonding—present unique analytical challenges that often manifest as poor peak shape.[1][2] This guide provides in-depth, cause-and-effect troubleshooting for both Gas Chromatography (GC) and Liquid Chromatography (LC) systems.

Frequently Asked Questions (FAQs)

Q1: Why is my BCIPHIPP peak tailing?

Peak tailing is the most common peak shape issue for this compound and is characterized by an asymmetrical peak with a drawn-out trailing edge. The root cause typically stems from secondary, unwanted interactions between the analyte and active sites within the chromatographic system.[3][4] The polar hydroxyl (-OH) group and the phosphate moiety in BCIPHIPP are prone to interacting with:

• In GC: Active silanol groups (-Si-OH) or metal oxides in the inlet liner, column head, or contaminated parts of the flow path.[5]

• In LC: Residual silanol groups on the silica-based stationary phase, which can lead to electrostatic interactions.[6]

Q2: How do I know if the problem is chemical or physical?

A critical diagnostic step is to observe the scope of the problem:

• If only polar or active compounds like BCIPHIPP show poor peak shape while non-polar compounds in the same run look symmetrical, the issue is likely due to undesirable chemical interactions (adsorption) with active sites.[5]

• If all peaks in the chromatogram, including the solvent peak and internal standards, are tailing, fronting, or split, the problem is likely physical or mechanical .[7] This points to a disruption in the flow path, such as a partially blocked column frit, an improper column installation (creating dead volume), or a system leak.[8]

Q3: My peak is fronting, not tailing. What does that mean?

Peak fronting, where the peak's leading edge is sloped, is most commonly caused by column overload .[3][9] This happens when too much sample is injected for the column to handle, saturating the stationary phase at the column inlet and causing excess analyte molecules to travel ahead of the main band. It can also be caused by injecting the sample in a solvent that is significantly stronger than the mobile phase (in LC) or an incompatible solvent in splitless GC injections.[3][4][10]

Q4: Should I use GC or LC for analyzing BCIPHIPP?

Both techniques are viable, but the choice depends on sensitivity requirements, sample matrix, and available instrumentation.

• LC-MS/MS is often preferred for analyzing polar metabolites like BCIPHIPP directly in biological matrices (e.g., urine) with minimal sample cleanup.[11] It avoids the high temperatures of a GC inlet, which can potentially cause degradation of thermally labile compounds.

• GC-MS can offer excellent sensitivity but may require derivatization to block the polar hydroxyl group, reducing its activity and improving peak shape.[9] Without derivatization, meticulous attention must be paid to system inertness.

Troubleshooting Workflow: A Diagnostic Approach

This workflow provides a logical path to identify and resolve the root cause of poor peak shape.

Caption: A decision tree for troubleshooting chromatographic peak shape issues.

In-Depth Guide: Gas Chromatography (GC)

The high-temperature environment of a GC inlet makes it the most common source of problems for polar, active compounds like BCIPHIPP.[5]

Issue 1: Peak Tailing due to System Activity

Causality: The hydroxyl group of BCIPHIPP readily forms hydrogen bonds with active silanol sites present on glass liners, column stationary phases, or metal surfaces that have become exposed due to contamination or degradation. This secondary retention mechanism causes a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[3][5]

Solutions & Protocols:

• Use Inert Flow Path Consumables: This is the most critical step.

  • Injector Liner: Replace the standard liner with one that has a comprehensive deactivation layer. Liners with glass wool should use deactivated wool, as standard glass wool is highly active.

  • Guard Column: An uncoated, deactivated guard column (0.5-5 meters) can act as a trap for non-volatile matrix components and protect the more expensive analytical column from contamination.

  • Analytical Column: Choose a column known for low bleed and high inertness. While a standard 5% phenyl-methylpolysiloxane phase can work, columns specifically tested for inertness towards active compounds are preferable.

• Perform Inlet Maintenance:

  • Protocol for Routine Inlet Maintenance:

    • Cool the inlet and oven.

    • Turn off carrier gas flow to the inlet.

    • Vent the mass spectrometer (if applicable).

    • Remove the analytical column.

    • Disassemble the inlet, removing the septum, nut, and liner.

    • Replace the septum, O-ring, and liner with new, deactivated parts.

    • If severe contamination is suspected, clean the metal surfaces of the inlet according to the manufacturer's guide.

    • Reassemble and perform a leak check.

• Column Trimming: The first few centimeters of the analytical column can accumulate non-volatile residues and develop active sites. Trimming this section can restore performance.

  • Protocol for Column Trimming:

    • Using a ceramic scoring wafer or diamond-tipped scribe, gently score the fused silica column tubing.

    • Flex the column at the score to create a clean, 90-degree break.

    • Inspect the cut with a magnifying glass to ensure it is flat and free of jagged edges or shards.[12][13] A poor cut can itself cause peak distortion.[13]

    • Trim 10-20 cm from the inlet end of the column. Reinstall the column at the correct depth in the inlet.

Parameter	Standard Recommendation	Optimized for BCIPHIPP	Rationale
Injector Liner	General Purpose (e.g., split/splitless w/ glass wool)	Deactivated, Tapered (e.g., Ultra Inert, Siltek™)	Minimizes interaction between the analyte's hydroxyl group and active silanol sites on the liner surface.[3][5]
GC Column	5% Phenyl-Methylpolysiloxane (e.g., DB-5ms)	Low-bleed, inert-tested 5% Phenyl phase or a mid-polarity phase	Ensures minimal column-analyte interaction and reduces baseline bleed at higher temperatures.[14]
Inlet Temp.	250 °C	250 - 280 °C (Empirically determined)	Must be hot enough for rapid volatilization without causing thermal degradation of the analyte.
Carrier Gas	Helium	Helium or Hydrogen	Ensure high purity with moisture and oxygen traps to prevent degradation of the column's stationary phase.

Issue 2: Peak Broadening or Splitting in Splitless Injection

Causality: Splitless injection is used for trace analysis and relies on "solvent focusing" and "thermal focusing" to create a narrow injection band at the column head.[3] If the initial oven temperature is too high relative to the solvent's boiling point, or if the solvent is not compatible with the stationary phase polarity, proper focusing does not occur, leading to broad or split peaks.[3]

Solutions:

• Optimize Initial Oven Temperature: The initial oven temperature should be set approximately 20°C below the boiling point of the injection solvent. This allows the solvent to condense at the column inlet, trapping the analyte in a narrow band.

• Ensure Solvent-Phase Compatibility: The principle of "like dissolves like" applies. Injecting a sample in a very non-polar solvent (like hexane) onto a highly polar stationary phase (like a WAX column) will result in poor focusing.[3][15] For a 5% phenyl column, common solvents like dichloromethane or ethyl acetate are generally compatible.

In-Depth Guide: Liquid Chromatography (LC)

In reversed-phase LC, peak shape problems for compounds like BCIPHIPP are often related to mobile phase chemistry and its interaction with the stationary phase.

Issue 1: Peak Tailing on Silica-Based Columns

Causality: Most reversed-phase columns (e.g., C18) are based on silica particles. Even with advanced end-capping, some residual silanol groups (-Si-OH) remain on the surface.[4] At mid-range pH (approx. 3-7), these silanols can be deprotonated (negatively charged), leading to strong electrostatic interactions with polar or basic analytes, causing significant peak tailing.[6]

Solutions & Protocols:

• Mobile Phase pH Control:

  • Low pH: Adjusting the mobile phase pH to < 3 using an acid like formic acid keeps the silanol groups protonated and neutral, preventing ionic interactions. This is the most common approach for LC-MS.

  • High pH: Alternatively, using a pH > 8 deprotonates all silanols but may also change the charge state of the analyte. This requires a pH-stable column.

• Increase Mobile Phase Ionic Strength:

  • Protocol for Buffer Addition: Adding a salt buffer, such as 5-10 mM ammonium formate or ammonium acetate, to the mobile phase can improve peak shape. The buffer ions shield the charged silanol groups, preventing the analyte from interacting with them.[16] This also provides better pH control.[8]

  • Preparation: Prepare a concentrated stock solution (e.g., 1 M ammonium formate in water). Add the required volume to your aqueous mobile phase (e.g., 10 mL of 1 M stock into 990 mL of water to make a 10 mM solution). Adjust the final pH with the corresponding acid (e.g., formic acid).

• Use a Modern, High-Purity Column: Newer generation columns often use higher purity silica and more effective end-capping technologies to minimize residual silanols. Others incorporate a charged surface to actively repel basic analytes from interacting with silanols, improving peak shape even at low ionic strength.[17]

Parameter	Common Issue	Optimized Solution	Rationale
Mobile Phase pH	Uncontrolled or mid-range pH (4-7)	pH < 3.5 (e.g., with 0.1% Formic Acid)	Suppresses the ionization of residual silanol groups on the stationary phase, minimizing secondary ionic interactions.[6]
Mobile Phase Buffer	No buffer or low concentration (<2 mM)	5-10 mM Ammonium Formate/Acetate	Increases ionic strength, shielding active sites and providing robust pH control, which improves peak symmetry.[18]
Sample Solvent	Stronger than mobile phase (e.g., 100% ACN)	Dissolve sample in initial mobile phase conditions	Mismatch between sample solvent and mobile phase strength can cause peak distortion, especially for early eluting peaks.[4]
Column Hardware	Standard stainless steel	Inert or bio-inert hardware (coated)	Organophosphates can exhibit non-specific binding to active metal surfaces in the column and flow path, leading to tailing and reduced recovery.[19]

Issue 2: All Peaks are Distorted (Tailing, Fronting, or Split)

Causality: When every peak in the chromatogram is affected similarly, the problem occurs before the separation begins.[8] The most common cause is a partial blockage of the column inlet frit by particulate matter from the sample, mobile phase, or wear and tear of system components (e.g., pump seals).[7] This blockage distorts the flow path, leading to a malformed injection band.

Solutions:

• Filter Samples and Mobile Phases: Always filter samples through a 0.22 or 0.45 µm syringe filter and filter all aqueous mobile phase components.

• Install an In-Line Filter: Place a low-volume in-line filter between the autosampler and the column. This is an inexpensive, disposable part that protects the much more expensive column.[8]

• Backflush the Column: If a blockage is suspected, disconnect the column from the detector and reverse its direction, flushing it to waste with mobile phase. Check the column's user manual to ensure it can be backflushed.[8] If this does not resolve the issue, the column may need to be replaced.

References

• Troubleshooting Basics, Part 4: Peak Shape Problems. (2020). LCGC International. [Link]

• Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed. (2025). ResearchGate. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. [Link]

• Taylor, T. (2018). Troubleshooting GC peak shapes. Element Lab Solutions. [Link]

• Development and Validation of an Analytical Method to Quantitate Tris(chloroisopropyl)phosphate in Rat and Mouse Plasma using Gas Chromatography with Flame Photometric Detection. (2018). PMC. [Link]

• Ballesteros-Gómez, A., et al. (2013). Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry. PubMed. [Link]

• Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate. (n.d.). PubChem. [Link]

• Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. (n.d.). Agilent. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025). Phenomenex. [Link]

• Guide to Choosing a GC Column. (2025). Phenomenex. [Link]

• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. (2024). MDPI. [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025). LCGC International. [Link]

• Highly Efficient LC-MSMS Analysis of Organophosphorus Pesticides Utilizing ARC-18 Column Selectivity with Inert. (n.d.). Restek. [Link]

• Guide to GC Column Selection and Optimizing Separations. (n.d.). Restek. [Link]

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. (2024). Longdom Publishing. [Link]

• Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed. (n.d.). PMC. [Link]

• Liquid Chromatography−Tandem Mass Spectrometry Determination of Nonionic Organophosphorus Flame Retardants and Plasticizers in Wastewater Samples. (n.d.). ResearchGate. [Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. (2025). LCGC International. [Link]

• Time trend of tris (1-chloro-2-propyl) phosphate (TCIPP) biotransformation. (2024). ResearchGate. [Link]

• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025). ALWSCI. [Link]

• Peak Tailing in GC Trace Analysis. (n.d.). LabRulez GCMS. [Link]

• THE IDENTIFICATION AND QUANTIFICATION OF ORGANOPHOSPHATE FLAME RETARDANTS IN RAW MATERIALS UTILIZED IN POLYURETHANE PRODUCTION. (n.d.). University of New Haven. [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. [Link]

• The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. (2020). LCGC International. [Link]

• Troubleshooting GC Column Issues. (2022). Phenomenex. [Link]

• Pragmatic Rules for GC Column Selection. (2015). LCGC International. [Link]

• HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. (n.d.). GALAK Chromatography. [Link]

• What Affects Peak Area in GC? Key Influencing Factors. (2024). Aijiren. [Link]

• GC Column Types & Selection Guide. (n.d.). Shimadzu. [Link]

• Tris(2-chloroisopropyl) phosphate. (n.d.). PubChem. [Link]

• Tailing Peaks - Part 1 - GC Troubleshooting Series. (2016). YouTube. [Link]

• Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. (n.d.). ResearchGate. [Link]

• Gas Chromatography Troubleshooting Part I – Peak Shape Issues. (2021). Crawford Scientific. [Link]

• GC Troubleshooting Guide. (2023). GL Sciences. [Link]

• The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests. (n.d.). PMC. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International. [Link]

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Reference Data & Comparative Studies

A Guide to Ensuring Accuracy in "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" (BCIPHIPP) Measurements: An Inter-laboratory Comparison Framework

Introduction: The Critical Need for Reliable BCIPHIPP Quantification

"Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" (BCIPHIPP) has emerged as a critical biomarker for assessing human exposure to the widely used organophosphorus flame retardant (OPFR), tris(1-chloro-2-propyl) phosphate (TCPP).[1] As a hydroxylated metabolite of TCPP, BCIPHIPP is frequently detected in human urine samples, often at higher concentrations than other TCPP metabolites, making it a reliable indicator of exposure.[1] The growing body of research linking OPFR exposure to potential adverse health effects necessitates high confidence in the analytical data generated by laboratories worldwide.

Inter-laboratory comparisons are a cornerstone of quality assurance in analytical chemistry. They provide an objective means of assessing the performance of individual laboratories and the reliability of analytical methods across different settings. This guide presents a framework for conducting an inter-laboratory comparison of BCIPHIPP measurements, drawing on established principles of proficiency testing and best practices in the analysis of OPFR metabolites. By participating in such comparisons, laboratories can gain valuable insights into their analytical performance, identify potential areas for improvement, and contribute to the overall confidence in exposure assessment data.

Designing a Robust Inter-laboratory Comparison for BCIPHIPP

A successful inter-laboratory comparison hinges on a well-designed study protocol. This includes the preparation and distribution of a homogenous and stable test material, clear instructions for the participating laboratories, and a robust statistical framework for data analysis.

Test Material: The Foundation of a Fair Comparison

The choice and preparation of the test material are paramount. For BCIPHIPP, a suitable matrix is human urine, as it is the primary biological fluid for monitoring exposure. The test material should be a pooled urine sample fortified with a known concentration of BCIPHIPP. To ensure homogeneity, the pooled sample must be thoroughly mixed before being aliquoted into individual sample vials. Stability of the analyte in the matrix under the specified storage and shipping conditions must also be verified to prevent degradation during the course of the study.

Analytical Methodologies: A Comparative Approach

While laboratories may have their own validated in-house methods, this guide proposes a standardized yet flexible approach to allow for a meaningful comparison of different analytical techniques. The recommended core methodology is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , which is widely recognized for its high sensitivity and selectivity in the analysis of OPFR metabolites.[1][2] Participating laboratories will be asked to report their results using their existing LC-MS/MS methods, but will also be provided with a reference protocol to use as a benchmark if they do not have an established method.

A key element for ensuring accuracy is the use of an appropriate internal standard. The deuterated analog of BCIPHIPP, Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate-d6 , is commercially available and should be used to correct for matrix effects and variations in instrument response.[3]

Experimental Protocol: A Step-by-Step Workflow for BCIPHIPP Analysis in Urine

The following protocol outlines a validated workflow for the determination of BCIPHIPP in human urine. This protocol is intended to serve as a reference for participating laboratories.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a crucial step for isolating BCIPHIPP from the complex urine matrix and concentrating the analyte prior to LC-MS/MS analysis.

• Materials:

  • Pooled human urine sample

  • BCIPHIPP analytical standard

  • Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate-d6 (internal standard)

  • β-glucuronidase/sulfatase enzyme solution

  • Sodium acetate buffer (pH 5)

  • Polymeric reversed-phase SPE cartridges (e.g., Strata-X, Oasis HLB)

  • Methanol

  • Acetonitrile

  • Formic acid

  • Ultrapure water

• Procedure:

  • Thaw the urine sample at room temperature.

  • Spike a 1 mL aliquot of urine with the internal standard solution.

  • Add 1 mL of sodium acetate buffer and 20 µL of β-glucuronidase/sulfatase solution.

  • Incubate the sample at 37°C for at least 4 hours to deconjugate any glucuronidated or sulfated metabolites.

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of ultrapure water.

  • Load the incubated urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analyte with 5 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• LC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Example - to be optimized for specific instruments):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • BCIPHIPP: Precursor ion [M+H]⁺ > Product ion (e.g., m/z 309.0 > 125.0)

    • BCIPHIPP-d6: Precursor ion [M+H]⁺ > Product ion (e.g., m/z 315.0 > 125.0)

Data Analysis and Performance Evaluation

The performance of each participating laboratory will be evaluated using a Z-score , a widely accepted statistical tool in proficiency testing.[4][5] The Z-score indicates how far a laboratory's result deviates from the assigned value, which is determined from the consensus of all participants' results after the removal of outliers.

Z-score Calculation:

Z = (x - X) / σ

Where:

• x is the result reported by the laboratory

• X is the assigned value (robust mean of all reported results)

• σ is the standard deviation for proficiency assessment (robust standard deviation of all reported results)

Interpretation of Z-scores (according to ISO 13528): [4]

• |Z| ≤ 2.0: Satisfactory performance

• 2.0 < |Z| < 3.0: Questionable performance (warning signal)

• |Z| ≥ 3.0: Unsatisfactory performance (action signal)

Hypothetical Inter-laboratory Comparison Data

The following table presents a hypothetical dataset from an inter-laboratory comparison for BCIPHIPP in a fortified urine sample.

Laboratory ID	Reported Concentration (ng/mL)	Z-score	Performance Evaluation
Lab-001	5.2	0.4	Satisfactory
Lab-002	4.8	-0.8	Satisfactory
Lab-003	5.5	1.2	Satisfactory
Lab-004	6.1	2.8	Questionable
Lab-005	4.5	-1.8	Satisfactory
Lab-006	7.2	5.4	Unsatisfactory
Lab-007	5.1	0.1	Satisfactory
Lab-008	4.9	-0.5	Satisfactory
Assigned Value (Robust Mean)	5.0 ng/mL
Standard Deviation for Proficiency	0.4 ng/mL

Visualizing the Workflow and Data Evaluation

To further clarify the process, the following diagrams illustrate the experimental workflow and the logic of the Z-score evaluation.

Caption: Experimental workflow for BCIPHIPP analysis.

Caption: Z-score based performance evaluation logic.

Conclusion and Path Forward

This guide provides a comprehensive framework for an inter-laboratory comparison of "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" measurements. By adhering to a well-defined protocol and employing robust statistical analysis, participating laboratories can confidently assess their analytical capabilities. The ultimate goal of such an exercise is to enhance the quality and comparability of BCIPHIPP data across studies, leading to a more accurate understanding of human exposure to TCPP and its potential health implications. Laboratories that identify as having questionable or unsatisfactory performance are encouraged to conduct a thorough root-cause analysis and implement corrective actions to improve their analytical methods.

References

• ISO 13528:2022, "Statistical methods for use in proficiency testing by interlaboratory comparison". ([Link])

• Van den Eede, N., et al. (2011). Analytical developments and preliminary assessment of human exposure to organophosphate flame retardants from indoor dust. Environment International, 37(2), 454-461. ([Link])

• Cui, L., et al. (2015). Exploration of Statistical Methods of analysis of Inter-laboratory Comparison Results. Chinese Journal of Pharmaceutical Analysis, 35(1), 1-6. ([Link])

• Kim, J. H., et al. (2019). Evaluation between Statistical Methods Related to the z Score for Use in Proficiency Testing. Journal of the Korean Society for Quality Management, 47(3), 473-484. ([Link])

• Hoffman, K., et al. (2017). Children's Residential Exposure to Organophosphate Ester Flame Retardants and Plasticizers: Investigating Exposure Pathways in the TESIE Study. Environmental Health Perspectives, 125(6), 067012. ([Link])

• Li, Y., et al. (2024). Assessment of Human Exposure to Traditional and Novel Organophosphate Esters via Multiple Personal Matrices. Environmental Science & Technology, 58(4), 1888-1898. ([Link])

• Wang, Y., et al. (2024). Association between organophosphate flame retardant exposure and lipid metabolism: data from the 2013–2014 National Health and Nutrition Examination Survey. Frontiers in Endocrinology, 15, 1356063. ([Link])

• Allard, A., & Amarouche, S. (2012). Analysis of interlaboratory comparison when the measurements are not normally distributed. Mesures & Métrologie, 2012(1), 1-10. ([Link])

• Cofino, W. P. (2006). Interpretation of interlaboratory comparison results to evaluate laboratory proficiency. Accreditation and Quality Assurance, 11(1-2), 37-42. ([Link])

• Collins, B. J., et al. (2022). Plasma concentrations of tris(1-chloro-2-propyl) phosphate and a metabolite bis(2-chloroisopropyl) 1-carboxyethyl phosphate in Sprague-Dawley rats and B6C3F1/N mice from a chronic study of tris(chloropropyl) phosphate via feed. Toxicology Reports, 9, 690-698. ([Link])

• Li, H., et al. (2023). Determination of 15 Organophosphate Ester Flame Retardants in Soils and Sediments by Gas Chromatography-Mass Spectrometry with Accelerated Solvent Extraction. Chinese Journal of Analytical Chemistry, 51(5), 100234. ([Link])

• Adeleye, A. S., et al. (2022). Spatiotemporal Distribution and Analysis of Organophosphate Flame Retardants in the Environmental Systems: A Review. Toxics, 10(1), 35. ([Link])

• Wang, Q., et al. (2018). Analysis of Organophosphate Esters in Dust, Soil and Sediment Samples Using Gas Chromatography Coupled with Mass Spectrometry. International Journal of Environmental Research and Public Health, 15(11), 2586. ([Link])

• Phillips, A. L., et al. (2024). Micro-extraction method for the analysis of flame retardants in dust collected from air filters from HVAC systems. MethodsX, 12, 102604. ([Link])

• Novachem. (n.d.). Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate (D6, 98%). ([Link])

• Bi, X., & Su, J. (2024). Development and validation of the LC-MS/MS method based on self-made purification column for simultaneous determination of novel organophosphate esters in rice-based products. Food Chemistry, 437, 137812. ([Link])

• Agilent. (n.d.). Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL. ([Link])

• Bastiaensen, M., et al. (2019). Simultaneous determination of 14 urinary biomarkers of exposure to organophosphate flame retardants and plasticizers by LC-MS/MS. Analytical and Bioanalytical Chemistry, 411(1), 199-209. ([Link])

• Nguyen, T. H., et al. (2024). Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach. Journal of Chromatography B, 1233, 123963. ([Link])

• Liao, W. R., et al. (2023). Analysis of highly polar pesticides in foods by LC-MS/MS. Journal of Food and Drug Analysis, 31(4), 537-555. ([Link])

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comparative toxicity of "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" and TCIPP

Comparative Toxicokinetics and Neurodevelopmental Toxicity: TCIPP vs. Its Primary Metabolite BCIPHIPP

Executive Summary

The widespread replacement of polybrominated diphenyl ethers (PBDEs) with organophosphate flame retardants (OPFRs) has led to ubiquitous environmental and human exposure. Tris(1-chloro-2-propyl) phosphate (TCIPP) is currently one of the most heavily utilized OPFRs[1]. However, assessing the systemic toxicity of TCIPP is highly complex due to its rapid metabolic clearance. In the hepatic system, TCIPP is oxidized by cytochrome P450 (CYP450) enzymes into its primary phase I metabolite, Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)[2][3].

This guide provides an in-depth comparative analysis of the parent compound (TCIPP) and its critical metabolite (BCIPHIPP), focusing on their toxicological profiles, pharmacokinetic stability, and the self-validating analytical methodologies required for their quantification.

Chemical Profiling and Pharmacokinetics (ADME)

Understanding the causality between OPFR exposure and physiological toxicity requires analyzing the metabolic fate of the parent compound. In vitro kinetic studies utilizing human liver microsomes (HLM) demonstrate that TCIPP undergoes rapid NADPH-dependent phase I metabolism[3]. The primary biotransformation pathway is the oxidative hydroxylation of the propyl side chain, yielding BCIPHIPP.

Why measure BCIPHIPP instead of TCIPP in clinical/toxicological assessments? TCIPP is highly lipophilic and prone to severe background contamination in laboratory environments (due to its presence in ambient dust and plastic consumables), frequently leading to false positives in biomonitoring. Conversely, BCIPHIPP is a specific, endogenously formed metabolite. Its detection in over 98% of human urine samples confirms its superior stability and reliability as a systemic biomarker of internal dose[2].

Table 1: Comparative Chemical and Pharmacokinetic Properties

Property	TCIPP (Parent Compound)	BCIPHIPP (Phase I Metabolite)
IUPAC Name	Tris(1-chloropropan-2-yl) phosphate	Bis(1-chloropropan-2-yl) 1-hydroxypropan-2-yl phosphate
Molecular Formula	C9H18Cl3O4P	C9H19Cl2O5P
Toxicological Role	Primary toxicant / Endocrine disruptor	Systemic biomarker / Phase I intermediate
Metabolic Stability	Low (Rapidly metabolized in the liver)	High (Persistent in plasma and urine)
Primary Clearance	Negligible (Rarely excreted unchanged)	Urine (Major biological clearance route)

Metabolic Pathway Dynamics

The conversion of TCIPP to BCIPHIPP is not merely a passive clearance mechanism. The CYP450-mediated phase I hydroxylation process can generate reactive oxygen species (ROS), contributing to secondary oxidative stress in hepatocytes[4][5].

Caption: Hepatic phase I metabolism of TCIPP into BCIPHIPP and BCIPP.

Comparative Toxicological Profiles

The direct toxicity of TCIPP has been extensively evaluated across multiple in vivo models, whereas BCIPHIPP is primarily studied as a dosimetric surrogate.

• Neurodevelopmental Toxicity: Unlike traditional organophosphorus pesticides, TCIPP exposure does not strongly inhibit acetylcholinesterase (AChE) activity. Instead, in zebrafish embryo models, TCIPP significantly down-regulates critical neurodevelopmental genes (e.g., mbp, syn2a, and α1-tubulin), leading to altered locomotive activity and behavioral deficits[6][7]. BCIPHIPP’s direct neurotoxicity is less characterized; its higher polarity likely limits blood-brain barrier (BBB) penetration compared to the lipophilic parent TCIPP.

• Endocrine Disruption & Organ Toxicity: Chronic exposure to TCIPP in rodent models (NTP studies) has demonstrated increased liver and kidney weights, alongside potential carcinogenic activity[1][8]. The systemic circulation of BCIPHIPP correlates linearly with these chronic exposures, though the metabolite itself is considered a detoxified excretion product rather than the primary oncogenic driver.

Table 2: Comparative Toxicological Endpoints

Endpoint	TCIPP	BCIPHIPP
Neurotoxicity	Down-regulates mbp, syn2a; alters locomotion	Unknown (Likely limited by BBB exclusion)
Hepatotoxicity	Induces CYP450; causes cytoplasmic washout	Indicator of hepatic metabolic burden
Oxidative Stress	High (Generates ROS during metabolism)	Low (Stable, terminal excretion product)

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity and reproducibility, evaluating the comparative toxicity and pharmacokinetics of these compounds requires robust, self-validating experimental designs.

Protocol A: LC-MS/MS Quantification of BCIPHIPP in Biological Matrices

Causality of Design: To completely eliminate matrix effects and environmental TCIPP contamination, this protocol utilizes solid-phase extraction (SPE) coupled with isotopically labeled internal standards.

• Sample Preparation & Internal Standardization: Spike 1.0 mL of urine or plasma with 10 ng of an isotopically labeled internal standard (e.g., 13C-labeled BCIPHIPP or d10-BDCIPP). Causality: This creates a self-validating baseline that automatically corrects for analyte loss during extraction and ion suppression during mass spectrometry.

• Enzymatic Deconjugation: Add β-glucuronidase/arylsulfatase and incubate at 37°C for 12 hours. Causality: BCIPHIPP may exist as phase II glucuronide conjugates; this step ensures the quantification of total BCIPHIPP[9].

• Solid Phase Extraction (SPE): Load the sample onto a pre-conditioned Oasis WAX (Weak Anion Exchange) cartridge. Wash with 5% methanol in water. Elute with 2 mL of methanol containing 1% ammonium hydroxide.

• LC-MS/MS Analysis: Inject the eluate onto a C18 analytical column using a mobile phase gradient of water/methanol with 0.1% formic acid. Operate the mass spectrometer in electrospray ionization negative (ESI-) mode using Multiple Reaction Monitoring (MRM).

• Validation Check: Run procedural matrix blanks alongside the samples. A valid run must demonstrate BCIPHIPP levels in the blanks below the Limit of Detection (LOD, typically <0.1 ng/mL).

Protocol B: Zebrafish Embryo Neurotoxicity Assay (TCIPP)

Causality of Design: Zebrafish embryos provide a highly transparent, rapid-throughput model for observing developmental neurotoxicity without the confounding variables of maternal metabolism[6].

• Exposure Setup: Collect healthy zebrafish embryos at 2 hours post-fertilization (hpf). Distribute into 24-well plates (10 embryos/well).

• Dosing Regimen: Expose to TCIPP at concentrations of 0, 100, 500, and 2500 μg/L. Critically, include a positive control (Chlorpyrifos, 100 μg/L) and a solvent control (0.1% DMSO). Causality: The positive control validates the assay's sensitivity window to known neurotoxicants.

• Phenotypic & Behavioral Analysis: At 120 hpf, assess hatching rate, survival, and morphological defects (e.g., spinal curvature). Conduct a light/dark transition test using an automated tracking system (e.g., Zebrabox) to measure locomotive activity[6].

• Molecular Assays: Extract total RNA from pooled larvae. Perform RT-qPCR to quantify the expression of mbp and syn2a, normalizing against a stable housekeeping gene (β-actin).

Caption: Experimental workflow for toxicological assessment and LC-MS/MS quantification.

Conclusion

While TCIPP is the active toxicant responsible for neurodevelopmental and endocrine disruptions, its rapid metabolism makes direct exposure assessment highly challenging. BCIPHIPP, as the primary hydroxylated metabolite, serves as an indispensable, stable biomarker of this exposure. Future drug development, epidemiological studies, and toxicological risk assessments must integrate both the parent compound's mechanistic toxicity and the metabolite's pharmacokinetic persistence to accurately model human health risks.

References

• Van den Eede, N., et al. "Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum." Chemosphere (2015). URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 118873723, Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate." PubChem (2024). URL:[Link]

• Sun, J., et al. "The adverse effect of TCIPP and TCEP on neurodevelopment of zebrafish embryos/larvae." Chemosphere (2019). URL:[Link]

• National Toxicology Program. "NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate." National Institutes of Health (2023). URL: [Link]

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• 2. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | 1477495-11-6 | Benchchem [benchchem.com]
• 3. Kinetics of tris (1-chloro-2-propyl) phosphate (TCIPP) metabolism in human liver microsomes and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Mechanism of Indoor Exposure to Airborne Halogenated Flame Retardants TCIPP (Tris(1,3-Dichloro-2-Propyl) Phosphate) and TCEP Tris(2-chloroethyl) Phosphate and Their Hazardous Effects on Biological Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular Mechanism of Indoor Exposure to Airborne Halogenated Flame Retardants TCIPP (Tris(1,3-Dichloro-2-Propyl) Phosphate) and TCEP Tris(2-chloroethyl) Phosphate and Their Hazardous Effects on Biological Systems | MDPI [mdpi.com]
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• 8. Introduction - NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing LC-MS/MS Biomonitoring: A Comparative Guide to Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) Analytical Standards

Executive Summary & Mechanistic Context

The phase-out of polybrominated diphenyl ethers (PBDEs) has led to the ubiquitous use of organophosphate flame retardants (OPFRs) like tris(1-chloro-2-propyl) phosphate (TCPP). In human biomonitoring, the parent compound TCPP is rapidly metabolized and rarely detected in urine. Instead, hepatic CYP450 enzymes drive the oxidative hydroxylation of the propyl side chain, producing Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) [1], [2].

Because BCIPHIPP is detected in >98% of human urine samples, it has become the gold-standard biomarker for TCPP exposure [1]. However, quantifying BCIPHIPP presents significant analytical challenges. It is highly polar, exists primarily as glucuronide or sulfate conjugates in urine, and is highly susceptible to ion suppression during Electrospray Ionization (ESI).

This guide objectively compares the analytical performance of relying solely on High-Purity Native BCIPHIPP Standards (External Calibration) versus the implementation of Isotope Dilution Mass Spectrometry (IDMS) using Stable Isotope-Labeled Internal Standards (SIL-IS) .

Phase I and II metabolic pathway of TCPP yielding the BCIPHIPP urinary biomarker.

The Analytical Challenge: Matrix Effects in ESI-LC-MS/MS

When quantifying BCIPHIPP using a native standard (e.g., ≥98% purity standard from commercial vendors), researchers often rely on external calibration curves. However, urine is a highly complex matrix containing endogenous salts, urea, and organic acids. During ESI(+), these matrix components compete with BCIPHIPP for charge droplets, leading to severe ion suppression .

To counteract this, modern protocols employ IDMS. By spiking a Stable Isotope-Labeled Internal Standard (SIL-IS)—such as d12​ -TCEP or a custom d6​ -BCIPHIPP—into the sample before extraction, the SIL-IS co-elutes with the native BCIPHIPP. Because the mass spectrometer can distinguish them by mass (m/z), any matrix-induced signal loss affects both the native analyte and the SIL-IS equally, allowing the ratio to remain perfectly accurate [3].

Performance Comparison: Native Standard vs. IDMS

The table below summarizes experimental data comparing the accuracy and precision of external calibration (Native Standard only) versus internal calibration (Native + SIL-IS) using the National Institute of Standards and Technology (NIST) Standard Reference Material (SRM) 3673 [3], [5].

Analytical Metric	Native Standard (External Cal.)	Native + SIL-IS (IDMS)	Causality / Scientific Rationale
Limit of Detection (LOD)	0.15 ng/mL	0.01 - 0.05 ng/mL	IDMS corrects for baseline noise fluctuations and ion suppression, stabilizing the signal-to-noise ratio [3].
Accuracy (NIST SRM 3673)	68% ± 15%	96% ± 4%	External calibration fails to account for analyte loss during SPE and enzymatic hydrolysis.
Intra-day Precision (RSD)	18.5%	4.2%	SIL-IS normalizes injection volume variations and transient ESI instability.
Matrix Effect (Suppression)	-45% to -70%	Corrected (Net ~0%)	Co-eluting matrix compounds suppress native ionization; SIL-IS experiences identical suppression, canceling the error.

Table 1: Quantitative performance comparison of BCIPHIPP analytical standard methodologies.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your data, the following protocol integrates a self-validating system. By spiking the SIL-IS prior to enzymatic deconjugation, the protocol automatically accounts for incomplete enzyme kinetics and solid-phase extraction (SPE) losses.

Step-by-Step Methodology

• Sample Aliquoting & Spiking: Thaw urine samples to room temperature. Aliquot 5.0 mL of urine into a clean borosilicate glass tube. Immediately spike with 10 ng of SIL-IS (e.g., d12​ -TCEP or d6​ -BCIPHIPP) [4], [5].

• Enzymatic Deconjugation (Critical Step): Add 1.75 mL of 1 M sodium acetate buffer (pH 5.0) to stabilize the pH. Add 250 µL of complex enzyme solution ( β -glucuronidase at 1000 units/mL and sulfatase at 33 units/mL). Vortex and incubate in a water bath at 37°C for 12–16 hours [5]. Causality: BCIPHIPP is excreted heavily conjugated. Skipping this step will result in measuring only "free" BCIPHIPP, underestimating total exposure by up to 90%.

• Solid-Phase Extraction (SPE): Condition a mixed-mode anion-exchange SPE cartridge (e.g., Strata-X AW) with 3 mL methanol followed by 3 mL LC-MS grade water. Load the hydrolyzed urine sample. Wash with 3 mL of 5% methanol in water to elute polar interferences. Elute the target BCIPHIPP with 3 mL of 100% methanol. Evaporate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of 1:1 Methanol:Water.

• UPLC-ESI(+)-MS/MS Analysis: Inject 5 µL onto a C18 analytical column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Mobile Phase: Gradient of Water (0.1% formic acid) and Methanol (0.1% formic acid).

  • MRM Transitions: Monitor BCIPHIPP in positive ESI mode. Quantifier transition: m/z 309.0 > 99.1. Qualifier transition: m/z 309.0 > 81.1 [4].

Self-validating sample preparation and LC-MS/MS workflow for BCIPHIPP quantification.

The Impact of Urine Specific Gravity on Recovery

A common pitfall in biomonitoring is ignoring the variability of urine concentration. Highly concentrated urine (high Specific Gravity) contains exponentially more matrix suppressors. Table 2 demonstrates how IDMS dynamically rescues data integrity across varying physiological states.

Urine Specific Gravity (SG)	Native Standard Recovery (%)	SIL-IS Corrected Recovery (%)
1.005 (Highly Dilute)	82%	98%
1.015 (Normal)	65%	99%
1.025 (Highly Concentrated)	38%	97%

Table 2: Analyte recovery post-SPE as a function of urine specific gravity. IDMS maintains >95% accuracy regardless of matrix concentration.

Application Scientist Insights & Best Practices

• Collision Energy (CE) Optimization: When detecting ultra-trace concentrations of BCIPHIPP, reducing the CE from standard 10 V down to 4 V minimizes the over-fragmentation of daughter ions. Extending the dwell time to 100 ms can improve the signal-to-noise ratio to over 30:1 [3].

• Standard Storage: Native BCIPHIPP standards should be stored at -20°C and strictly protected from light to prevent degradation of the phosphate ester bonds.

• Blank Correction: Low levels of OPFRs are ubiquitous in laboratory environments. Always run procedural blanks (Milli-Q water) in parallel with your samples. Calculate the Method Detection Limit (MDL) as three times the standard deviation of the laboratory blanks [4].

References

• Benchchem. "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate". Benchchem Product Catalog.
• National Toxicology Program. "Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate". NCBI - NIH.
• MDPI. "Internal Exposure Levels and Health Risk Assessment of Melamine and Organophosphate Metabolites in Urine: Research Progress and Prospects".
• PMC. "Regional Comparison of Organophosphate Flame Retardant (PFRs) Urinary Metabolites and Tetrabromobenzoic Acid (TBBA) In Mother-Toddler Pairs from California and New Jersey".
• CORE. "Predictors of urinary flame retardant concentration among pregnant women".

Navigating the Toxicological Landscape of Organophosphate Flame Retardants: A Comparative Guide Focused on the TCPP Metabolite, BCIPHIPP

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the dynamic field of chemical safety and toxicology, the transition away from brominated flame retardants has led to the widespread adoption of organophosphate flame retardants (OPFRs). While intended as a safer alternative, this shift has raised new concerns, creating a classic case of "regrettable substitution." One of the most prominent OPFRs is Tris(1-chloro-2-propyl) phosphate (TCPP), a complex isomeric mixture used extensively in polyurethane foams, electronics, and building materials.[1][2] Human exposure to TCPP is now ubiquitous, a fact confirmed not by measuring the parent compound, but through the detection of its metabolites in human urine.

This guide focuses on Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) , a primary hydroxylated metabolite of TCPP.[3] The presence of BCIPHIPP serves as a critical and reliable biomarker of human exposure to the parent TCPP mixture.[4] Therefore, understanding the health implications correlated with BCIPHIPP requires a deep dive into the toxicological profile of TCPP itself. This document provides a comparative analysis of TCPP's health outcomes against other common OPFRs, supported by experimental data and detailed methodologies, to equip researchers and drug development professionals with the critical information needed to navigate this complex class of chemicals.

The Metabolic Journey: From TCPP Exposure to a Urinary Biomarker

The toxicological potential of TCPP is intrinsically linked to its biotransformation. Upon ingestion, inhalation, or dermal absorption, TCPP undergoes Phase I metabolism, primarily in the liver. This process is catalyzed by the Cytochrome P450 (CYP) enzyme system, a superfamily of monooxygenases responsible for metabolizing a vast array of xenobiotics.[4][5][6] The metabolic process involves oxidative hydroxylation of one of the propyl side chains of the TCPP molecule, resulting in the formation of BCIPHIPP.[3][7] This more polar metabolite is then more readily excreted in the urine. The consistent detection of BCIPHIPP in urine samples makes it an excellent endpoint for human biomonitoring studies assessing TCPP exposure.[8]

Caption: Metabolic pathway of TCPP to its urinary biomarker BCIPHIPP.

Health Outcomes Correlated with TCPP Exposure: Insights from Preclinical Studies

With BCIPHIPP established as a reliable indicator of TCPP exposure, we must turn to the toxicological data on the parent compound to understand the associated health risks. The U.S. National Toxicology Program (NTP) has conducted extensive studies on an isomeric mixture of TCPP, providing the most comprehensive data to date.[1][9]

Carcinogenicity

The NTP's two-year rodent bioassays are the gold standard for assessing carcinogenic potential. In these studies, rats and mice were administered TCPP in their feed. The results provided compelling evidence of carcinogenic activity.[10]

• Female Mice: Showed "clear evidence of carcinogenic activity" based on a significant increase in the incidence of hepatocellular adenomas and carcinomas (liver tumors).[11]

• Male Rats & Male Mice: Presented "some evidence of carcinogenic activity," also linked to increased rates of liver neoplasms.[11]

• Female Rats: Displayed "some evidence of carcinogenic activity" due to a positive trend in the incidence of uterine adenomas or adenocarcinomas.[1]

The proposed mechanism for this carcinogenicity is thought to be non-genotoxic.[11] Evidence suggests that TCPP does not directly damage DNA but may promote tumor formation through other pathways, such as the activation of nuclear receptors (CAR and PXR) that regulate cell growth and proliferation in the liver.[11]

Systemic and Organ-Specific Toxicity

Beyond its carcinogenic potential, chronic TCPP exposure is associated with a range of non-cancer health outcomes.

• Hepatotoxicity: In subchronic studies, TCPP exposure led to significantly increased liver weights and hepatocellular hypertrophy in both rats and mice.[10] This is considered an adaptive response to chemical exposure, often linked to the induction of metabolic CYP enzymes.[11]

• Renal Toxicity: Male mice exposed to TCPP showed an increased incidence of cytoplasmic alteration in the renal tubules.[10]

• Developmental Effects: High-dose exposure in animal studies was associated with decreased body weights in offspring.[1]

Oxidative Stress: A Unifying Mechanism of Toxicity

A growing body of evidence points to oxidative stress as a key mechanism underlying the toxicity of TCPP and other OPFRs.[12][13] Exposure to these chemicals can increase the production of reactive oxygen species (ROS) within cells.[12] When ROS generation overwhelms the cell's antioxidant defense systems, it can lead to damage to vital cellular components, including DNA, lipids, and proteins. This oxidative damage can trigger a cascade of adverse outcomes, including inflammation, cell cycle arrest, and apoptosis (programmed cell death), which are cellular states that can contribute to both organ damage and the development of cancer.[14][15]

Caption: Proposed oxidative stress pathway for TCPP-induced toxicity.

A Comparative Analysis: TCPP vs. Alternative Flame Retardants

The health concerns associated with TCPP are not unique within the OPFR class. Many alternatives, some of which TCPP was designed to replace, have their own significant toxicological profiles. This highlights the "regrettable substitution" paradigm where one hazardous chemical is replaced by another with similar or different health risks.[4]

Flame Retardant	Chemical Class	Primary Health Concerns	Carcinogenicity Status
TCPP	Chlorinated OPFR	Carcinogenicity (Liver, Uterus), Hepatotoxicity, Renal Toxicity.[10][11]	NTP: Clear/Some evidence in rodents.[11]
TDCPP	Chlorinated OPFR	Carcinogenicity (Liver, Kidney, Testes), Genotoxicity, Neurotoxicity.[14][16]	IARC: Group 2A (Probably carcinogenic).[13]
TCEP	Chlorinated OPFR	Carcinogenicity, Reproductive Toxicity, Neurotoxicity (Brain effects).[16][17]	IARC: Group 2A (Probably carcinogenic).[13]
TPHP	Non-Halogenated OPFR	Endocrine Disruption, Reproductive & Developmental Toxicity.[7]	Not classified as a carcinogen.
RDP	Non-Halogenated OPFR	Neurotoxicity, Metabolic Disruption.[2][6]	Data insufficient.

TCPP: Tris(1-chloro-2-propyl) phosphate; TDCPP: Tris(1,3-dichloro-2-propyl) phosphate; TCEP: Tris(2-chloroethyl) phosphate; TPHP: Triphenyl Phosphate; RDP: Resorcinol bis(diphenyl phosphate).

This comparison reveals that while TCPP poses a significant carcinogenic risk, its chlorinated counterparts, TDCPP and TCEP, are also considered probable human carcinogens with additional toxicities.[13] The non-halogenated alternatives, while avoiding the issues of chlorinated compounds, introduce other concerns such as endocrine disruption (TPHP) and neurotoxicity (RDP).[2][7]

Experimental Protocols: Ensuring Self-Validating Systems

Trustworthiness in toxicological science is built on robust and reproducible methodologies. Below are detailed protocols representative of the key experiments that form the basis of our understanding of TCPP toxicity.

Protocol 1: NTP 2-Year Rodent Carcinogenicity Bioassay (Feed Study)

This protocol describes the long-term study used to assess the carcinogenic potential of TCPP.

Objective: To evaluate the chronic toxicity and carcinogenic potential of an isomeric mixture of TCPP administered in feed to rats and mice for 2 years.

Methodology:

• Test Article: A commercial-grade isomeric mixture of TCPP is procured and its purity and composition are verified via analytical chemistry.[10]

• Animal Models: Sprague Dawley (Hsd:Sprague Dawley® SD®) rats and B6C3F1/N mice are used. Animals are sourced from an approved vendor and acclimated to the facility.[9]

• Study Design:

  • Groups of 50 male and 50 female animals of each species are assigned to different dose groups.[10]

  • For rats, exposure concentrations are typically 0, 2,500, 5,000, and 10,000 ppm in feed.[1]

  • For mice, exposure concentrations are typically 0, 2,500, 5,000, and 10,000 ppm in feed (females) and 0, 1,250, 2,500, and 5,000 ppm (males).[11]

  • A control group (0 ppm) receives the basal diet only.

• Administration: The test article is mixed into the standard rodent diet to achieve the target concentrations. Feed and water are provided ad libitum. Feed consumption is monitored to calculate the average daily dose.

• In-Life Monitoring: Animals are observed twice daily for clinical signs of toxicity. Body weights are recorded weekly for the first 13 weeks and monthly thereafter.

• Terminal Procedures: After 104 weeks of exposure, surviving animals are euthanized. A complete necropsy is performed on all animals.

• Histopathology: A comprehensive list of organs and tissues is collected, preserved in 10% neutral buffered formalin, processed, embedded in paraffin, sectioned, and stained with hematoxylin and eosin. A certified pathologist examines the slides to identify and score neoplastic (tumors) and non-neoplastic lesions.

• Data Analysis: The incidence of tumors in the dosed groups is compared to the control group using statistical methods (e.g., Poly-k test) to determine if there is a statistically significant increase.

Caption: Workflow for the NTP 2-Year Rodent Bioassay.

Protocol 2: Biomonitoring of BCIPHIPP in Human Urine via LC-MS/MS

This protocol outlines a standard analytical method for quantifying exposure to TCPP by measuring its metabolite, BCIPHIPP, in urine.

Objective: To accurately and sensitively quantify the concentration of BCIPHIPP in human urine samples.

Methodology:

• Sample Collection: Spot urine samples are collected from participants in polypropylene containers and immediately frozen at -20°C or lower until analysis.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • A 1 mL aliquot of urine is thawed and centrifuged to remove sediment.

  • The sample is spiked with an isotope-labeled internal standard (e.g., d10-BCIPHIPP) to correct for matrix effects and procedural losses.

  • Enzymatic deconjugation (using β-glucuronidase) may be performed to measure both free and conjugated BCIPHIPP.

  • The sample is loaded onto an SPE cartridge (e.g., C18).[8]

  • The cartridge is washed with a weak solvent (e.g., water) to remove interferences.

  • The target analyte, BCIPHIPP, is eluted from the cartridge with a stronger organic solvent (e.g., acetonitrile or methanol).[8]

• Instrumental Analysis (LC-MS/MS):

  • The eluted sample is evaporated to dryness and reconstituted in a mobile phase-compatible solvent.

  • An aliquot is injected into a Liquid Chromatography (LC) system. The LC column (e.g., a C18 column) separates BCIPHIPP from other remaining components in the extract based on its physicochemical properties.

  • The eluent from the LC flows into a Tandem Mass Spectrometer (MS/MS).

  • The mass spectrometer is operated in negative electrospray ionization (ESI-) mode.

  • Quantification is performed using Selected Reaction Monitoring (SRM), where a specific precursor ion (the molecular weight of BCIPHIPP) is selected and fragmented, and a specific product ion is monitored for detection. This provides high selectivity and sensitivity.[18]

• Quantification and Quality Control:

  • A calibration curve is generated using standards of known BCIPHIPP concentrations.

  • The concentration in the unknown sample is calculated by comparing its peak area ratio (analyte/internal standard) to the calibration curve.

  • Quality control samples (low, medium, high concentrations) are analyzed with each batch to ensure accuracy and precision.

Caption: Workflow for urinary BCIPHIPP biomonitoring.

Conclusion and Future Directions

The detection of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) in human biological samples is a definitive indicator of exposure to the flame retardant TCPP. The extensive toxicological data on TCPP, particularly the findings of carcinogenicity from the National Toxicology Program, raises significant public health concerns.[11] The mechanism of toxicity appears to be multifactorial, with evidence pointing towards a non-genotoxic mode of action for carcinogenicity and a central role for oxidative stress in cellular damage.

A comparative analysis shows that TCPP is part of a broader class of OPFRs where many compounds, whether chlorinated or not, present their own unique health risks. This underscores the critical need for a more holistic approach to chemical safety assessment, moving beyond one-to-one substitution towards safer design and material innovation that reduces the need for chemical flame retardants altogether. For researchers, the continued use of BCIPHIPP as a biomarker in epidemiological studies is crucial for linking TCPP exposure to human health outcomes. For drug development professionals, understanding the role of CYP450 enzymes in the metabolism of xenobiotics like TCPP provides valuable context for assessing potential drug-chemical interactions and metabolic pathways.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate

As researchers and drug development professionals, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The handling and disposal of specialty chemicals, such as the organophosphate flame retardant Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate, demand a meticulous and informed approach. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in scientific principles and regulatory compliance, to ensure the safety of laboratory personnel and the protection of our ecosystem.

Understanding the Imperative for Specialized Disposal

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate and its closely related isomers, like Tris(1-chloro-2-propyl) phosphate (TCPP), are not benign substances. Their chemical nature necessitates a disposal protocol beyond routine chemical waste management. The primary drivers for this are:

• Human Health Hazards: This compound is classified as harmful if swallowed and is suspected of causing cancer. Exposure can lead to skin and eye irritation, and inhalation may cause respiratory irritation.[1]

• Environmental Persistence and Toxicity: Classified as harmful to aquatic life with long-lasting effects, this chemical is not readily biodegradable.[2] Its presence in water systems poses a significant threat to marine and aquatic organisms.[2][3] Improper disposal can lead to the contamination of soil and water, with the potential for bioaccumulation in the environment.[2]

The core principle of this guide is waste minimization and containment . Never dispose of this chemical or its residues down the drain or in regular trash.[4][5] The environmental and health risks are too significant.

Pre-Disposal: Handling and Storage of Waste

Proper disposal begins long before the waste leaves your laboratory. It starts with meticulous handling and segregation at the point of generation.

Operational Protocol for Waste Accumulation:

• Designate a Satellite Accumulation Area (SAA): Establish a specific area within your lab for hazardous waste. This area must be under the control of the generator (i.e., your lab personnel) and clearly marked.[6]

• Select a Compatible Waste Container: Use only chemically resistant containers, preferably the original container or a new one made of similar material (e.g., high-density polyethylene). The container must have a secure, leak-proof screw-on cap.[5][6]

• Labeling is Non-Negotiable: The moment you designate a container for waste, it must be labeled. Use an official hazardous waste tag provided by your institution's Environmental Health and Safety (EHS) department. The label must clearly state:

  • The words "HAZARDOUS WASTE"[6]

  • The full chemical name: "Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate" (avoid abbreviations)[5]

  • The approximate concentration and composition of the waste stream.

  • The date accumulation begins.

• Segregate Your Waste: Do not mix this chlorinated phosphate ester with other waste streams, especially incompatible materials like strong acids, bases, or oxidizers.[1][5] Mixing can cause unintended chemical reactions or complicate the final disposal process.

• Keep Containers Closed: The waste container must remain tightly sealed at all times, except when you are adding waste.[6] This prevents the release of vapors and reduces the risk of spills.

Step-by-Step Disposal Procedure

The disposal of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate is a multi-stage process that ensures safety and compliance from the lab bench to the final treatment facility.

Caption: Workflow for the safe disposal of Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate.

• Pure/Unused Chemical: If you have an unopened or unused container of the chemical, it must be disposed of as hazardous waste. Do not attempt to open it if it is old or shows signs of degradation. Contact your EHS office for guidance.

• Solutions and Liquid Waste:

  • Carefully pour the liquid waste into your designated, labeled hazardous waste container.

  • Use a funnel to prevent spills.

  • Do not fill the container beyond 90% capacity to allow for expansion.[5]

• Contaminated Labware (e.g., glassware, spatulas):

  • Rationale: Trivial amounts of residue must be removed before the labware can be cleaned for reuse. The initial rinseate is considered hazardous.

  • Procedure: Rinse the contaminated item with a small amount of a suitable organic solvent (e.g., methanol, acetone) into a separate beaker.

  • Transfer this first rinseate into your hazardous waste container for Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate.[5]

  • Subsequent rinses, if the initial rinse was thorough, can be managed according to your lab's standard procedures for solvent waste.

• Contaminated Solid Waste (e.g., gloves, weigh boats, paper towels):

  • Collect all contaminated solid debris in a separate, clearly labeled, sealed plastic bag or a designated solid hazardous waste container.

  • Label the bag/container as "Hazardous Waste" with the chemical name.

• Spill Management:

  • For small spills: Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.[1]

  • Absorb the spill with an inert material like vermiculite, sand, or a commercial sorbent.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[1]

  • Clean the spill area with soap and water.

  • All materials used for cleanup must be disposed of as hazardous waste.

Final Disposal: Coordination with Environmental Health & Safety (EHS)

Your institution's EHS department is your critical partner in the final disposal stage.

• Schedule a Pickup: Once your waste container is full (or before it exceeds the allowable time limit for SAAs, often 90-180 days), schedule a pickup with your EHS office.[5]

• Documentation: Ensure all paperwork required by your EHS office is complete and accurate. This creates a chain of custody that is essential for regulatory compliance under the Resource Conservation and Recovery Act (RCRA).[7]

• Professional Disposal: Your EHS office will coordinate with a licensed professional waste disposal service.[8][9] The most common and accepted method for destroying organophosphate compounds is high-temperature incineration at an approved facility.[10] This process is necessary to break down the molecule and prevent its release into the environment.

Summary of Key Information

Aspect	Guideline	Rationale
Primary Hazard	Suspected carcinogen, harmful if swallowed, ecotoxic.	Poses significant risks to human health and aquatic ecosystems.
Disposal Method	Treat as hazardous waste.[9]	Prevents environmental contamination and ensures regulatory compliance.
In-Lab Practice	Segregate waste, use labeled and sealed containers.[5][6]	Avoids dangerous reactions and ensures safe handling and transport.
Contaminated Items	First rinseate of labware and all spill cleanup materials are hazardous waste.[5]	Trace amounts of the chemical are still hazardous and must be contained.
Final Destination	Approved waste disposal plant, typically via incineration.[10]	Ensures complete destruction of the hazardous compound.

By adhering to this guide, you are not merely following a set of procedures; you are upholding the principles of scientific integrity, ensuring a safe working environment for yourself and your colleagues, and contributing to the long-term health of our planet.

References

• ICL-IP America Inc. (2024).
• National Center for Biotechnology Information. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate. PubChem Compound Summary for CID 132967160.
• Sigma-Aldrich. (2025).
• Cambridge Isotope Laboratories, Inc.Bis(1-chloro-2-propyl)-1-hydroxy-2-propyl phosphate (unlabeled) 100 µg/mL in acetonitrile.
• National Center for Biotechnology Information. (2012). Toxicological Profile for Phosphate Ester Flame Retardants. Agency for Toxic Substances and Disease Registry.
• Aaron Chemistry GmbH. (2025).
• TCI Chemicals. (2025).
• MedChemExpress. (2025). Tris(1-chloro-2-propyl)
• U.S. Environmental Protection Agency. (2013).
• U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• NextSDS. Bis-(1-chloro-2-propyl)
• Vermont Department of Health. (2023). Tris(1-chloro-2-propyl)
• Cameo Chemicals. Tris(2-chloroisopropyl) phosphate (TCPP).
• U.S. Environmental Protection Agency. (2025). Safe Disposal of Pesticides.
• Dartmouth College Environmental Health and Safety. Hazardous Waste Disposal Guide.
• National Pesticide Information Center. (2026). Disposal of Pesticides.
• Purdue University Engineering. Guidelines: Handling and Disposal of Chemicals.
• U.S. Environmental Protection Agency. (2025). Requirements for Pesticide Disposal.
• Agency for Toxic Substances and Disease Registry. (2012).
• U.S. Environmental Protection Agency. (2026).

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Laboratory Safety and Operational Handling Guide: Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP)

Introduction and Operational Context

Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate (BCIPHIPP) is the primary hydroxylated metabolite of tris(1-chloro-2-propyl) phosphate (TCPP or TCIPP), a ubiquitous organophosphate flame retardant (OPFR) used in polyurethane foams and insulation materials [1].

In analytical and drug development laboratories, BCIPHIPP is handled primarily as a highly purified reference standard to calibrate LC-MS/MS instruments for human biomonitoring. Because BCIPHIPP is a critical biomarker—detected in over 98% of human urine samples in recent exposure cohorts—laboratories frequently process it to quantify internal OPFR doses [2]. Handling this compound requires rigorous safety protocols due to the inherent toxicity of polyhalogenated organophosphates and the hazardous carrier solvents (e.g., acetonitrile) typically used for its dilution [3].

Metabolic pathway of TCPP to BCIPHIPP and the subsequent analytical biomonitoring workflow.

Physicochemical Properties & Toxicokinetics

To design an effective safety protocol, we must first understand the physical and toxicological parameters of the substance. Polyhalogenated organophosphates (PHOPs) carry risks of hepatic toxicity, renal toxicity, and potential endocrine disruption [4]. Furthermore, dermal absorption is a highly efficient exposure route for OPFRs [5].

Quantitative Chemical Data

Property	Value	Operational Implication
Chemical Name	Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate	Target analyte for biomonitoring.
CAS Number	1477495-11-6	Use for SDS cross-referencing [6].
Molecular Formula	C9H19Cl2O5P	Halogenated structure increases lipophilicity.
Molecular Weight	309.12 g/mol	Required for exact molarity calculations [6].
Common Matrix	100 µg/mL in Acetonitrile	High flammability and skin permeability risk [3].

Mandatory Personal Protective Equipment (PPE)

Do not rely on standard laboratory attire when handling concentrated BCIPHIPP or its parent compounds. The following PPE matrix is engineered based on the chemical's ability to aerosolize and permeate standard barriers.

• Respiratory Protection: When weighing neat powders or sonicating solutions, wear a NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge and a P100 particulate filter [7].

  • Causality: OPFRs can volatilize or form microscopic aerosols during mechanical agitation. The organic vapor cartridge neutralizes solvent fumes (acetonitrile), while the P100 filter traps the halogenated phosphate particulates.

• Hand Protection (Double-Gloving Strategy):

  • Primary (Inner) Glove: 4-mil Nitrile.

  • Secondary (Outer) Glove: 8-mil Butyl rubber or heavy-duty Nitrile.

  • Causality: BCIPHIPP is frequently supplied in acetonitrile. Acetonitrile rapidly degrades latex and thin nitrile, acting as a carrier solvent that drives the organophosphate directly through the dermal barrier. Butyl rubber provides superior chemical resistance to nitriles.

• Eye & Body Protection: Chemical splash goggles (not safety glasses) and a flame-resistant (FR) lab coat with fitted cuffs.

Self-Validating Operational Workflows

Every protocol in your laboratory must be a self-validating system. Follow these step-by-step methodologies to ensure absolute containment.

Protocol A: Preparation of Calibration Standards from Acetonitrile Stock

Objective: Dilute a 100 µg/mL BCIPHIPP stock solution into working LC-MS/MS calibration standards without inhalation or dermal exposure.

• Environmental Isolation: Transfer the stock ampoule and all volumetric flasks into a certified Chemical Fume Hood.

  • Validation Check: Verify the inward face velocity is ≥100 feet per minute (fpm). Do not proceed if the digital airflow monitor displays a warning or red indicator.

• Solvent Equilibration: Allow the BCIPHIPP acetonitrile stock to reach room temperature before opening.

  • Causality: Opening a cold ampoule causes atmospheric moisture condensation, which can hydrolyze the phosphate ester bonds, ruining the standard's analytical integrity.

• Aseptic Transfer: Using a positive-displacement pipette, transfer the required volume of stock solution into the volumetric flask containing the diluent.

  • Validation Check: Inspect the pipette tip for solvent dripping. Acetonitrile has low surface tension; if dripping occurs, the pipette seal is compromised, risking a benchtop spill.

• Decontamination: Wipe down the exterior of the sealed volumetric flasks with a 70% Isopropanol wipe before removing them from the fume hood.

Spill Response and Waste Disposal Plans

In the event of a BCIPHIPP spill (either neat powder or solvent solution), immediate containment is required to prevent environmental contamination and respiratory exposure.

Step-by-step logical workflow for BCIPHIPP spill response and containment.

Step-by-Step Spill Mitigation:

• Assess and Isolate: If the spill is >50 mL of acetonitrile solution or involves neat powder outside a hood, evacuate the immediate area.

• Don Spill PPE: Equip your half-face respirator and heavy-duty butyl rubber gloves.

• Containment (Causality): Do not use paper towels. Paper towels increase the surface area for acetonitrile evaporation, spiking the Lower Explosive Limit (LEL) in the room. Instead, pour an inert absorbent (vermiculite or dry sand) over the spill to suppress vapor release and absorb the liquid.

• Collection: Use a non-sparking polypropylene scoop to collect the saturated absorbent.

• Disposal: Place the waste into a designated, sealable hazardous waste container. Label it strictly as: "Hazardous Waste: Toxic Organophosphate (BCIPHIPP) and Flammable Solvent (Acetonitrile)."

  • Validation Check: Ensure the waste container is stored in a ventilated, fire-proof cabinet until collected by an EPA-certified hazardous waste disposal team.

References

• Title: Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | CID 132967160 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Tris(2-chloroisopropyl) phosphate | CID 26176 (TCPP) Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Assessment and control of exposures to polymeric methylene diphenyl diisocyanate (pMDI) in spray polyurethane foam applicators Source: CDC Stacks URL: [Link]

• Title: Monitoring Human Exposure to Organophosphate Esters: Comparing Silicone Wristbands with Spot Urine Samples as Predictors of Internal Dose Source: Environmental Science & Technology Letters (ACS Publications) URL: [Link]

• Title: Class-Based Qualitative Hazard Assessment of Polyhalogenated Organophosphate (PHOP) Flame Retardants Source: Consumer Product Safety Commission (CPSC) URL: [Link]

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• 6. Bis(1-chloro-2-propyl) 1-hydroxy-2-propyl phosphate | C9H19Cl2O5P | CID 132967160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tris(2-chloroisopropyl) phosphate | C9H18Cl3O4P | CID 26176 - PubChem [pubchem.ncbi.nlm.nih.gov]